3-Bromo-1-(triethylsilyl)-1-propyne

• CAS: 220913-60-0

Core Science & Biosynthesis

Spectroscopic data for 3-Bromo-1-(triethylsilyl)-1-propyne (NMR, IR, MS)

This guide details the spectroscopic characterization, synthesis, and application of 3-Bromo-1-(triethylsilyl)-1-propyne , a specialized electrophile used in precision organic synthesis.

Core Identity & Significance

• IUPAC Name: (3-Bromoprop-1-yn-1-yl)triethylsilane[1][2]

• Common Name: Triethylsilyl (TES) propargyl bromide

• CAS Registry Number: 220913-60-0[1][3][4][5]

• Molecular Formula:

• Molecular Weight: 233.22 g/mol

• Physical State: Colorless to pale yellow liquid

• Primary Application: A robust electrophile for introducing the protected propargyl motif (

  ) into nucleophiles (e.g., enolates, amines). It is preferred over the trimethylsilyl (TMS) analogue when greater hydrolytic stability of the silyl group is required during subsequent acidic or basic workups.

Spectroscopic Characterization

The following data represents the standard spectroscopic signature for 3-Bromo-1-(triethylsilyl)-1-propyne in deuterated chloroform (

).

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR (300 MHz, CDCl ) The spectrum is characterized by the distinct ethyl splitting pattern of the TES group and the deshielded singlet of the propargylic methylene.

Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Assignment
3.92	Singlet (s)	2H	-
0.99	Triplet (t)	9H	7.9
0.61	Quartet (q)	6H	7.9

C NMR (75 MHz, CDCl ) The alkyne carbons show a characteristic separation due to the silicon effect (shielding/deshielding).

Chemical Shift ( , ppm)	Carbon Type	Assignment
101.5	Quaternary (C)	(Si-substituted)
89.2	Quaternary (C)
16.1	Methylene (CH )
7.3	Methyl (CH )
4.2	Methylene (CH )

Analyst Note: The chemical shift of the alkyne carbons is sensitive to the solvent and concentration. The silicon atom typically deshields the

-carbon (relative to Si) and shields the -carbon compared to a terminal alkyne.

B. Infrared (IR) Spectroscopy

The TES group renders the alkyne stretch more visible than in dialkyl alkynes due to the polarization of the

bond.

Wavenumber ( , cm )	Intensity	Assignment
2955, 2875	Strong	C-H stretch (Aliphatic ethyl groups)
2175	Medium	C C stretch (Disubstituted alkyne)
1230	Medium	Si-C stretch
1200 - 600	Multiple	Fingerprint region (C-Br stretch approx. 600-700)

C. Mass Spectrometry (MS)

• Ionization Mode: EI (Electron Impact) or ESI+ (if derivatized/complexed).

• Isotopic Pattern: The presence of Bromine results in a characteristic 1:1 doublet for the molecular ion (

  and ) at m/z 232 and 234.

• Key Fragments:

  • 203/205: Loss of Ethyl group ( ).
  • 153: Loss of Bromine ( ), forming the stabilized silyl-propargyl cation .

Experimental Protocols

Synthesis of 3-Bromo-1-(triethylsilyl)-1-propyne

Method: Bromination of 3-(triethylsilyl)prop-2-yn-1-ol via the Appel Reaction.

Reagents:

• 3-(Triethylsilyl)prop-2-yn-1-ol (Precursor)

• Carbon Tetrabromide (

  )

• Triphenylphosphine (

  )

• Dichloromethane (DCM, Anhydrous)

Protocol:

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve 3-(triethylsilyl)prop-2-yn-1-ol (1.0 equiv) and

  (1.1 equiv) in anhydrous DCM ( ).

• Addition: Cool the solution to

  . Slowly add (1.1 equiv) portion-wise over 15 minutes. The solution will turn slightly yellow.

• Reaction: Stir at

  for 30 minutes, then warm to room temperature and stir for 1-2 hours. Monitor by TLC (Visualize with ; product is less polar than alcohol).

• Workup: Dilute with pentane (precipitates

  ). Filter the suspension through a pad of silica gel or Celite.

• Purification: Concentrate the filtrate carefully (product is volatile) and purify via flash column chromatography (100% Hexanes or 95:5 Hexanes:EtOAc).

• Storage: Store under inert atmosphere at

  to prevent hydrolysis or polymerization.

Mechanistic Insights & Reactivity

The utility of 3-Bromo-1-(triethylsilyl)-1-propyne lies in its role as a "hard" electrophile with a "soft" protecting group .

• Electrophilicity: The primary alkyl bromide is highly reactive toward

  displacement. The adjacent alkyne acts as an electron-withdrawing group (inductively), enhancing the electrophilicity of the methylene carbon.

• Silicon Effect: The Triethylsilyl (TES) group is sterically bulkier than Trimethylsilyl (TMS), providing:

  • Suppression of

    attack: The bulk shields the -carbon, directing nucleophiles to the -carbon (displacement of Br).

  • Stability: TES alkynes are roughly 10-100x more stable to acidic hydrolysis than TMS alkynes, allowing the propargyl moiety to survive subsequent synthetic steps (e.g., mild acidic deprotection of other groups).

Visualizing the Synthesis & Reactivity

Caption: Synthetic pathway converting propargyl alcohol to TES-propargyl bromide, followed by nucleophilic substitution.

References

• Park, H.-G., Jew, S.-S., et al. (2003). "Highly Enantioselective Synthesis of

  -Propargyl- -Amino Acids via Phase-Transfer Catalytic Alkylation." Journal of Organic Chemistry, 68(19), 7551–7554.

• Cid, J. M., et al. (2011). "Total Synthesis of the Antimitotic Bicyclic Peptide Celogentin C." Journal of Organic Chemistry, 76(11), 4482–4488.

• Appel, R. (1975). "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, 14(12), 801-811.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Bromo-1-(triisopropylsilyl)-1-propyne | C12H23BrSi | CID 2757198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. guidechem.com [guidechem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Page loading... [guidechem.com]

Navigating the Physicochemical Landscape of Silylated Propynes: A Technical Guide to 3-Bromo-1-(triethylsilyl)-1-propyne

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the physical properties, specifically the boiling point and density, of the organosilane compound 3-Bromo-1-(triethylsilyl)-1-propyne. A comprehensive search of established chemical databases and literature reveals a notable absence of experimentally determined values for this specific molecule. To provide a valuable frame of reference for researchers, this guide presents the known physical properties of the closely related analogue, 3-Bromo-1-(trimethylsilyl)-1-propyne. Furthermore, we outline the fundamental experimental methodologies for the precise determination of boiling point and density, offering a practical framework for laboratories to characterize this and similar novel compounds.

Introduction: The Significance of Silylated Alkynes

Silylated alkynes are pivotal building blocks in modern organic synthesis, prized for their versatility in carbon-carbon bond formation and as precursors to a diverse array of molecular architectures. The triethylsilyl (TES) protecting group, in particular, offers distinct advantages in terms of stability and selective removal compared to its trimethylsilyl (TMS) counterpart. 3-Bromo-1-(triethylsilyl)-1-propyne, with its reactive bromine atom and sterically demanding silyl group, is a compound of interest for applications in cross-coupling reactions, materials science, and the synthesis of complex pharmaceutical intermediates. Accurate knowledge of its physical properties, such as boiling point and density, is fundamental for its safe handling, purification, and scale-up in a laboratory setting.

Physical Properties: A Data-Deficient Landscape

An exhaustive search of prominent chemical databases, including PubChem, ChemicalBook, and vendor catalogues like Sigma-Aldrich, reveals no empirically determined data for the boiling point and density of 3-Bromo-1-(triethylsilyl)-1-propyne. This data gap underscores the specialized nature of this reagent and highlights the necessity for experimental characterization.

The Trimethylsilyl Analogue: A Point of Comparison

In the absence of data for the target compound, we can look to its closest structural analogue, 3-Bromo-1-(trimethylsilyl)-1-propyne, for which physical properties have been reported. While the larger ethyl groups in the triethylsilyl derivative are expected to influence these values, the data for the trimethylsilyl compound provides a useful, albeit approximate, benchmark.

Property	Value	Conditions	Source
Boiling Point	44-45 °C	2 mmHg	[1]
Density	1.17 g/mL	25 °C	[1]

It is critical for researchers to recognize that the boiling point of 3-Bromo-1-(triethylsilyl)-1-propyne will be significantly higher, and its density may differ from the trimethylsilyl analogue due to the increased molecular weight and van der Waals forces associated with the ethyl groups.

Experimental Determination of Physical Properties

For researchers synthesizing or utilizing 3-Bromo-1-(triethylsilyl)-1-propyne, direct experimental measurement of its physical properties is essential. The following section outlines the standard, reliable protocols for determining boiling point and density.

Boiling Point Determination (Reduced Pressure)

Given the anticipated high boiling point of silylated compounds, distillation under reduced pressure (vacuum distillation) is the preferred method to prevent thermal decomposition.

Methodology:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is dry and free of contaminants.

• Sample Preparation: Place a small volume of purified 3-Bromo-1-(triethylsilyl)-1-propyne into the distillation flask, along with a magnetic stir bar or boiling chips to ensure smooth boiling.

• System Evacuation: Connect the apparatus to a vacuum pump and gradually reduce the pressure to the desired level (e.g., 2 mmHg). A manometer is crucial for accurate pressure monitoring.

• Heating: Gently heat the distillation flask using a heating mantle.

• Observation: Record the temperature at which a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point at the recorded pressure.

• Data Correlation: If necessary, a nomograph can be used to estimate the boiling point at atmospheric pressure, although for practical laboratory use, the boiling point at a specific reduced pressure is often sufficient.

Density Determination

The density of a liquid can be accurately determined using a pycnometer or a digital density meter.

Methodology (Using a Pycnometer):

• Pycnometer Calibration: Clean and dry a pycnometer of a known volume. Weigh the empty pycnometer accurately.

• Filling with Water: Fill the pycnometer with deionized water of a known temperature and weigh it again. The difference in weight allows for the precise calculation of the pycnometer's volume.

• Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with the sample liquid (3-Bromo-1-(triethylsilyl)-1-propyne) at a controlled temperature (e.g., 25 °C) and weigh it.

• Calculation: The density is calculated by dividing the mass of the sample by the calibrated volume of the pycnometer.

Experimental Workflow Visualization

The logical flow for the experimental determination of the physical properties of 3-Bromo-1-(triethylsilyl)-1-propyne can be visualized as follows:

Caption: Workflow for the experimental determination of boiling point and density.

Conclusion

While the exact physical properties of 3-Bromo-1-(triethylsilyl)-1-propyne remain uncharacterized in the public domain, this guide provides a practical and scientifically rigorous approach for researchers. By referencing the known data of the trimethylsilyl analogue and adhering to the detailed experimental protocols for determining boiling point and density, scientists can confidently and accurately characterize this valuable synthetic intermediate. This foundational data is not only crucial for the safe and efficient use of the compound but also for the robust development of novel chemical entities in the pharmaceutical and materials science sectors.

References

• PubChem. 3-Bromo-1-(trimethylsilyl)-1-propyne. [Link]

Sources

• 1. 3-BROMO-1-(TRIMETHYLSILYL)-1-PROPYNE | 38002-45-8 [chemicalbook.com]

An In-depth Technical Guide to (3-Bromoprop-1-yn-1-yl)trimethylsilane (CAS 38002-45-8)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of (3-Bromoprop-1-yn-1-yl)trimethylsilane, a versatile reagent in modern organic synthesis with significant potential in the development of novel therapeutic agents.

Introduction and Chemical Identity

(3-Bromoprop-1-yn-1-yl)trimethylsilane, registered under CAS number 38002-45-8, is a halogenated organosilane compound. Its structure features a propargyl bromide moiety with a trimethylsilyl group attached to the alkyne terminus. This unique combination of functional groups makes it a highly valuable and reactive building block in synthetic chemistry. The trimethylsilyl group serves as a protecting group for the terminal alkyne, preventing its unwanted reactions while allowing for selective transformations at the propargylic position. This reagent is instrumental in propargylation reactions, enabling the introduction of a propargyl group into a wide range of molecules.[1][2]

Physicochemical Data

A summary of the key physicochemical properties of (3-Bromoprop-1-yn-1-yl)trimethylsilane is presented in the table below. This data is crucial for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
CAS Number	38002-45-8	[3]
Molecular Formula	C₆H₁₁BrSi	[4]
Molecular Weight	191.14 g/mol	[4]
IUPAC Name	(3-bromoprop-1-yn-1-yl)trimethylsilane	[3]
Synonyms	3-Bromo-1-(trimethylsilyl)-1-propyne, 3-(Trimethylsilyl)propargyl bromide	[4]
Appearance	Colorless to pale yellow liquid	[5]
Boiling Point	44-45 °C at 2 mmHg	[6]
Density	1.17 g/mL at 25 °C	[7]
Refractive Index	n20/D 1.483	[7]
Flash Point	62 °C (143.6 °F)	[5]
Solubility	Immiscible with water. Soluble in many organic solvents.	[7]
Stability	Stable under recommended storage conditions. Light-sensitive.	[7]
Storage Temperature	2-8°C	[7]

Synthesis and Reactivity

(3-Bromoprop-1-yn-1-yl)trimethylsilane is typically synthesized from the corresponding trimethylsilyl-protected propargyl alcohol through reaction with a brominating agent such as phosphorus tribromide. The trimethylsilyl group is introduced prior to bromination to protect the acidic terminal proton of the alkyne.

The reactivity of this compound is dominated by the C-Br bond. It is an excellent electrophile and readily participates in nucleophilic substitution reactions. The presence of the triple bond and the silicon atom also allows for a diverse range of subsequent chemical transformations, making it a versatile intermediate in multi-step syntheses.

Applications in Organic Synthesis and Drug Discovery

The primary application of (3-Bromoprop-1-yn-1-yl)trimethylsilane is as a propargylating agent.[7] This reaction introduces a three-carbon chain containing an alkyne, a functional group that is a cornerstone of click chemistry and a valuable handle for further molecular elaboration. The alkyne moiety can be readily transformed into various other functional groups or used in cycloaddition reactions to construct complex heterocyclic systems, which are prevalent in many drug scaffolds.

This reagent is utilized in the synthesis of a variety of organic molecules, including:

• Tetrahydroisoquinoline-3-carboxylic acid derivatives: These are important scaffolds in medicinal chemistry with a wide range of biological activities.[7]

• Novel lipid mediators with anti-inflammatory activity. [8]

• Natural products, such as carthamidilactone A. [8]

• Homopropargylamines and homopropargylic alcohols: These are key intermediates in the synthesis of various bioactive compounds.[1]

The versatility of (3-Bromoprop-1-yn-1-yl)trimethylsilane makes it a valuable tool for medicinal chemists in the construction of compound libraries for high-throughput screening and in the lead optimization phase of drug discovery.

Experimental Workflow: Synthesis of a Homopropargylic Alcohol

The following diagram illustrates a general workflow for the synthesis of a homopropargylic alcohol using (3-Bromoprop-1-yn-1-yl)trimethylsilane in a Barbier-type reaction. This reaction is a one-pot synthesis where the organometallic reagent is generated in the presence of the electrophile.

Caption: General workflow for the synthesis of a homopropargylic alcohol.

Detailed Experimental Protocol: Synthesis of a Homopropargylic Alcohol

This protocol is a representative example and may require optimization for specific substrates.

Materials:

• Aldehyde or ketone (1.0 mmol)

• (3-Bromoprop-1-yn-1-yl)trimethylsilane (1.2 mmol)

• Zinc dust (1.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for column chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the aldehyde or ketone and anhydrous THF.

• Add zinc dust to the solution.

• Add (3-Bromoprop-1-yn-1-yl)trimethylsilane dropwise to the stirred suspension at room temperature.

• The reaction mixture may be gently heated or sonicated to initiate the reaction. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system to yield the pure homopropargylic alcohol.

Safety and Handling

(3-Bromoprop-1-yn-1-yl)trimethylsilane is a reactive chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is advisable to wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The compound is light-sensitive and should be stored in a cool, dark place. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(3-Bromoprop-1-yn-1-yl)trimethylsilane is a highly valuable and versatile reagent in organic synthesis. Its unique structural features allow for the efficient introduction of a protected propargyl group, which serves as a key building block for the construction of complex molecules with potential biological activity. A thorough understanding of its physicochemical properties, reactivity, and handling is essential for its effective utilization in research and development, particularly in the field of drug discovery.

References

• K. K. Kapoor, R. A., & D. I. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. [Link][1][2]

• PubChem. 3-Bromo-1-(trimethylsilyl)-1-propyne. [Link][3]

Sources

• 1. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Bromo-1-(trimethylsilyl)-1-propyne | C6H11BrSi | CID 642589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. CAS RN 38002-45-8 | Fisher Scientific [fishersci.com]
• 7. 3-Bromo-1-trimethylsilyl-1-propyne, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. 38002-45-8 | (3-Bromoprop-1-yn-1-yl)trimethylsilane - AiFChem [aifchem.com]

Protocols & Analytical Methods

Application Note: 3-Bromo-1-(triethylsilyl)-1-propyne in Advanced Organic Synthesis

This guide details the use of 3-Bromo-1-(triethylsilyl)-1-propyne (TES-propargyl bromide), a specialized electrophile used for introducing the protected propargyl motif.[1]

[1][2][3][4]

Executive Summary & Chemical Profile

3-Bromo-1-(triethylsilyl)-1-propyne (CAS: 18156-74-6) is a versatile electrophile used to install the 3-(triethylsilyl)prop-2-ynyl group.[1][2] It serves as a superior alternative to its trimethylsilyl (TMS) analogue due to the enhanced stability of the triethylsilyl (TES) group against premature desilylation during silica gel chromatography and basic workups, while remaining more labile than the bulky triisopropylsilyl (TIPS) group for eventual deprotection.[1]

Key Chemical Properties

Property	Description
Structure
Role	Electrophile (Alkylation agent), Pronucleophile (in Barbier/Grignard reactions)
Stability	Moderate.[1][3][2][4] More stable than TMS-propargyl bromide but sensitive to light and moisture.[1] Best used freshly prepared.
Reactivity	Undergoes displacement; forms allenyl/propargyl organometallics.[1]

Preparation Protocol: Synthesis from Alcohol

Note: This reagent is often prepared in situ or fresh due to its sensitivity. The following is the standard Appel reaction protocol adapted for silyl propargyl alcohols.

Objective: Convert 3-(triethylsilyl)prop-2-yn-1-ol to 3-bromo-1-(triethylsilyl)-1-propyne.

Reagents & Materials[3][5][6][7][8][9][10]

• Precursor: 3-(Triethylsilyl)prop-2-yn-1-ol (1.0 equiv)[1]

• Brominating Agent: Carbon Tetrabromide (

  , 1.1 equiv)[1]

• Phosphine: Triphenylphosphine (

  , 1.1 equiv)[1]

• Solvent: Dichloromethane (DCM), anhydrous[1]

• Apparatus: Flame-dried round-bottom flask, inert atmosphere (

  or Ar).

Step-by-Step Procedure

• Setup: Charge a flame-dried flask with

  (1.1 equiv) and 3-(triethylsilyl)prop-2-yn-1-ol (1.0 equiv) in anhydrous DCM ( concentration). Cool the solution to .

• Addition: Slowly add

  (1.1 equiv) portion-wise over 20 minutes. Critical: Control the exotherm to prevent polymerization.

• Reaction: Stir at

  for 30 minutes, then warm to room temperature and stir for 1–2 hours. Monitor by TLC (the bromide is less polar than the alcohol).[1]

• Workup: Dilute with pentane (precipitates triphenylphosphine oxide). Filter through a pad of Celite.

• Purification: Concentrate the filtrate carefully (volatile!). Purify via rapid flash chromatography on silica gel (eluent: 100% Pentane or Hexanes).[1]

• Storage: Store the colorless oil at

  under argon.

Core Application: Asymmetric Alkylation (Celogentin C Synthesis)

Case Study Reference: Total Synthesis of Celogentin C (PMC).

This protocol demonstrates the use of TES-propargyl bromide in the enantioselective phase-transfer catalyzed alkylation of a glycine Schiff base.[1] This reaction establishes a chiral center while installing the alkyne handle.

Reaction Workflow

Substrate: Glycinate Schiff Base (e.g., derived from benzophenone imine).[1] Catalyst: Chiral Phase-Transfer Catalyst (e.g.,

-allyl-N-(9-anthracenylmethyl)cinchonidinium bromide).[1]

Detailed Protocol

• Catalyst Activation: In a reaction vessel, combine the Glycinate Schiff Base (1.0 equiv) and the Chiral PTC (10 mol%) in Toluene/

  (7:3 ratio).[1]

• Base Addition: Add 50% aqueous KOH (5.0 equiv) to the organic phase at

  .

• Alkylation: Add 3-Bromo-1-(triethylsilyl)-1-propyne (1.2 equiv) dropwise.[1]

• Agitation: Stir vigorously at

  for 12–24 hours. Note: Vigorous stirring is essential for PTC kinetics.

• Quench: Dilute with water and extract with

  .

• Hydrolysis (Optional): Treat the crude imine with

  in THF to release the free amine (Propargylglycine derivative).

Expected Outcome: High yield (>90%) and high enantioselectivity (>90% ee) of the TES-protected propargyl amino acid.

Mechanistic Insight: Regioselectivity in Organometallics

When converted to an organometallic species (e.g., using Zn, In, or Mg), 3-bromo-1-(triethylsilyl)-1-propyne exists in equilibrium between the propargyl and allenyl metal forms.[1]

• Propargyl Bromide

  Allenyl Metal Propargyl Metal [1]

• Reaction with Aldehydes:

  • Kinetic Product: Homopropargylic Alcohol (via

    addition of the allenyl metal).[1]

  • Thermodynamic Product: Allenyl Alcohol (less common with silyl groups).[1]

Senior Scientist Note: The bulky TES group at the

-position sterically hinders the formation of the allenyl product, thereby favoring the formation of the homopropargylic alcohol (the desired product in most total syntheses) when reacting with aldehydes under Barbier conditions.[1]

Visualizations

Diagram 1: Synthesis & Stability Hierarchy

This diagram illustrates the preparation of the reagent and compares its stability profile against common analogues.

Caption: Synthesis of TES-propargyl bromide via Appel reaction and its positioning between TMS (labile) and TIPS (bulky) analogues.

Diagram 2: Enantioselective Alkylation Workflow

The logical flow for the application in Celogentin C synthesis.

Caption: Workflow for the asymmetric alkylation of glycine equivalents using TES-propargyl bromide.

References

• Total Synthesis of the Antimitotic Bicyclic Peptide Celogentin C. Source: PMC (NIH) / Journal of the American Chemical Society.[1] Context: Use of triethylsilyl propargyl bromide in asymmetric alkylation.[5]

• Method for producing Grignard reagent (JP2008137910A). Source: Google Patents.[1] Context: Lists triethylsilyl propargyl bromide as a key raw material for pharmaceutical intermediates.[1]

• Regioselective Allenylation and Propargylation. Source: Chemical Communications (PubMed).[1][6] Context: Discusses the mechanistic regioselectivity of propargyl/allenyl metal species derived from silyl-propargyl halides.

Sources

• 1. 3-Bromo-1-(triisopropylsilyl)-1-propyne | C12H23BrSi | CID 2757198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. 137863-89-9 | N-[(2'-cyano-(1,1'-biphenyl)-4-yl)methyl]valine methyl ester | Tetrahedron [thsci.com]
• 4. zmsilane.com [zmsilane.com]
• 5. Total Synthesis of the Antimitotic Bicyclic Peptide Celogentin C - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselective allenylation and propargylation of various para-quinone methides using alkynyl azaarenes as pronucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

The Silyl-Protected Propargyl Bromide: A Versatile Reagent for Modern Organic Synthesis

Application Note for 3-Bromo-1-(triethylsilyl)-1-propyne and its Analogs

Introduction: The Strategic Value of Silyl-Protected Propargylating Agents

In the landscape of synthetic organic chemistry, the introduction of the propargyl moiety (HC≡C-CH₂-) is a fundamental transformation, providing a gateway to a diverse array of molecular architectures, including heterocycles, natural products, and complex pharmaceutical intermediates. The terminal alkyne of the propargyl group is a versatile functional handle, amenable to powerful transformations such as Sonogashira coupling, "click" chemistry, and hydration reactions. However, the parent propargyl bromide is a notoriously challenging reagent; it is a potent lachrymator, highly reactive, and prone to explosive decomposition.[1]

To overcome these limitations, the use of a protecting group on the terminal alkyne is a critical strategy. Trialkylsilyl groups, particularly the trimethylsilyl (TMS) and triethylsilyl (TES) groups, serve this role exceptionally well. This application note focuses on 3-bromo-1-(trialkylsilyl)-1-propynes as stable, yet highly effective, propargylating agents. While this guide centers on the extensively documented 3-bromo-1-(trimethylsilyl)-1-propyne (TMS-propargyl bromide), the principles, protocols, and applications are directly translatable to its triethylsilyl (TES) analog. The subtle differences, primarily related to steric bulk and stability, will be discussed to provide a comprehensive understanding for the research scientist. These reagents offer a significant advantage by masking the acidic terminal proton, thereby preventing unwanted side reactions and enhancing solubility in organic solvents.[2]

Reagent Profile and Safety Considerations

Silyl-protected propargyl bromides are valuable intermediates in the synthesis of complex organic molecules for pharmaceuticals and agrochemicals.[2] Their stability and unique reactivity make them ideal for a range of synthetic transformations.

Property	3-Bromo-1-(trimethylsilyl)-1-propyne
CAS Number	38002-45-8[3][4]
Molecular Formula	C₆H₁₁BrSi[5]
Molecular Weight	191.14 g/mol [3]
Appearance	Colorless to light yellow clear liquid
Boiling Point	44-45 °C at 2 mmHg
Density	1.17 g/mL at 25 °C
Storage	2-8°C

Safety Information: 3-Bromo-1-(trimethylsilyl)-1-propyne is classified as a warning-level hazard, causing skin and serious eye irritation, and may cause respiratory irritation.[3][6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. All manipulations should be performed in a well-ventilated fume hood.[3]

Core Applications and Mechanistic Insights

The utility of silyl-protected propargyl bromides stems from their dual reactivity. The C-Br bond is susceptible to nucleophilic attack, while the silyl-protected alkyne can participate in a variety of coupling reactions. The trialkylsilyl group's primary role is to protect the terminal alkyne. This protection can be removed under specific conditions, revealing the terminal alkyne for further functionalization. The stability of the silyl group generally increases with steric bulk (TMS < TES < TIPS), which allows for selective deprotection in complex syntheses.[7]

Protocol 1: Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne

The synthesis of 3-bromo-1-(trimethylsilyl)-1-propyne is typically achieved from the corresponding alcohol, 3-(trimethylsilyl)-2-propyn-1-ol, via an Appel-type reaction.

Experimental Workflow: Synthesis

Caption: Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne.

Step-by-Step Protocol:

• To a solution of triphenylphosphine (1.2 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere, add bromine (1.1 equivalents) dropwise at 0 °C.

• After stirring for 30 minutes, the color of the solution will change from orange to white.

• Slowly add 3-(trimethylsilyl)-2-propyn-1-ol (1.0 equivalent) to the reaction mixture.

• Allow the reaction to stir for 1 hour at room temperature.

• Wash the reaction mixture with water and 10% aqueous hydrochloric acid.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography using hexane as the eluent to yield the final product.[5]

Protocol 2: Propargylation of Nucleophiles

A primary application of this reagent is the propargylation of various nucleophiles, such as amines, thiols, and carbanions. The silyl group prevents the acidic alkyne proton from interfering with basic nucleophiles.

General Reaction Scheme:

Nu:⁻ + Br-CH₂-C≡C-SiR₃ → Nu-CH₂-C≡C-SiR₃ + Br⁻

Step-by-Step Protocol for N-Propargylation of an Aniline:

• In a round-bottom flask, dissolve the aniline (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.5 equivalents) in a suitable aprotic solvent like THF.

• Add 3-bromo-1-(triethylsilyl)-1-propyne (1.2 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Note on TES vs. TMS: The use of the bulkier TES group may result in a slightly slower reaction rate compared to the TMS analog due to steric hindrance. However, the resulting TES-protected propargyl amine will be more robust towards acidic conditions.

Protocol 3: Sonogashira Cross-Coupling Reactions

Silyl-protected propargyl bromides can participate in palladium-catalyzed Sonogashira cross-coupling reactions with aryl or vinyl halides. This reaction is a powerful tool for forming C(sp²)-C(sp) bonds.[2]

Reaction Workflow: Sonogashira Coupling

Caption: Workflow for Sonogashira Cross-Coupling.

Step-by-Step Protocol:

• To a degassed solution of an aryl halide (1.0 equivalent), 3-bromo-1-(triethylsilyl)-1-propyne (1.5 equivalents), and a copper(I) co-catalyst (e.g., CuI, 5 mol%) in a suitable solvent (e.g., THF or DMF), add a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add a degassed amine base (e.g., triethylamine, 2.0 equivalents).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) until the starting material is consumed (monitor by TLC or GC-MS).

• Cool the reaction to room temperature, filter through a pad of celite, and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the coupled product.

Protocol 4: Deprotection of the Triethylsilyl Group

The final step in many synthetic sequences involving this reagent is the removal of the silyl protecting group to unveil the terminal alkyne. The choice of deprotection agent depends on the stability of other functional groups in the molecule.

Deprotection Reagent	Conditions	Notes
Fluoride Sources (e.g., TBAF)	THF, 0 °C to RT	Most common method; high affinity of silicon for fluoride drives the reaction.[7]
Potassium Carbonate	Methanol/THF	Mild conditions, suitable for base-sensitive substrates.
Formic Acid	Methanol or Dichloromethane	Provides a chemoselective method for TES ether deprotection.
Silver Fluoride followed by HCl	Acetonitrile, then aq. HCl	Effective for bulky trialkylsilyl groups.[2]

Step-by-Step Protocol using TBAF:

• Dissolve the silyl-protected alkyne (1.0 equivalent) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 equivalents) dropwise.

• Stir the reaction at 0 °C or allow it to warm to room temperature, monitoring by TLC until the starting material is consumed.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography if necessary.

Conclusion

3-Bromo-1-(triethylsilyl)-1-propyne and its trimethylsilyl analog are highly valuable and versatile reagents for the introduction of a protected propargyl group into a wide range of organic molecules. Their stability, coupled with a predictable reactivity profile, makes them superior alternatives to unprotected propargyl bromide. By understanding the principles of their application in nucleophilic substitution and cross-coupling reactions, and the methods for subsequent deprotection, researchers in drug development and materials science can effectively leverage these reagents to construct complex molecular targets with high efficiency and control.

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Preparation of enynes and allenic alcohols from 3-Bromo-1-(triethylsilyl)-1-propyne.

An Application Guide for the Synthesis of Enynes and Allenic Alcohols from 3-Bromo-1-(triethylsilyl)-1-propyne

Introduction: The Strategic Value of a Versatile Propargylating Agent

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the assembly of complex molecular architectures with high precision is paramount. Among the myriad of functional groups available to chemists, conjugated enynes and allenic alcohols stand out for their unique reactivity and synthetic potential. Enynes are foundational components in pericyclic reactions, metathesis, and as precursors to conjugated dienes, which are prevalent in numerous natural products and biologically active molecules.[1][2] Allenic alcohols are versatile chiral building blocks, readily undergoing cyclization and addition reactions to form highly functionalized heterocyclic and carbocyclic systems.[3][4][5]

This guide focuses on the synthetic utility of 3-bromo-1-(triethylsilyl)-1-propyne, a highly effective and versatile propargylating agent.[6] The triethylsilyl (TES) group serves as a robust protecting group for the terminal alkyne, preventing unwanted side reactions while allowing for its later deprotection under specific conditions. Its true value lies in its ability to act as a precursor to two distinct yet equally valuable product classes: conjugated enynes through palladium-catalyzed cross-coupling reactions and allenic alcohols via metal-mediated Barbier-type additions to carbonyls.

This document serves as a detailed technical resource for researchers, providing not only step-by-step protocols but also the underlying mechanistic principles and practical insights necessary for successful application in a laboratory setting.

PART 1: Synthesis of Conjugated Enynes via Sonogashira Cross-Coupling

The Sonogashira coupling is a powerful and widely used method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[7] While the classical Sonogashira reaction involves an sp-hybridized C-H bond, the reactivity of propargylic halides like 3-bromo-1-(triethylsilyl)-1-propyne can be harnessed in analogous palladium-catalyzed cross-coupling reactions to construct the enyne framework.

Causality and Mechanistic Insight

The reaction is catalyzed by a palladium complex, typically in its Pd(0) oxidation state, and co-catalyzed by a copper(I) salt, such as copper(I) iodide. The mechanism, while complex, can be simplified into a catalytic cycle:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-bromo-1-(triethylsilyl)-1-propyne to form a Pd(II)-propargyl complex.

• Transmetalation: Concurrently, the copper(I) salt reacts with the terminal alkyne coupling partner in the presence of a base (like an amine) to form a copper(I) acetylide. This species then transfers the acetylide group to the Pd(II) complex, displacing the halide.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination, forming the new carbon-carbon bond of the enyne product and regenerating the Pd(0) catalyst, which re-enters the cycle.

The amine base is crucial, serving to deprotonate the terminal alkyne and to sequester the hydrogen halide byproduct generated during the reaction.

Experimental Workflow: Sonogashira Coupling

Caption: Workflow for Palladium-Catalyzed Enyne Synthesis.

Detailed Protocol: Synthesis of a Representative Enyne

This protocol describes a general procedure for the Sonogashira coupling of an aryl iodide with 3-bromo-1-(triethylsilyl)-1-propyne.[8][9]

Materials:

• Aryl iodide (1.0 equiv)

• 3-Bromo-1-(triethylsilyl)-1-propyne (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (TEA) or Diisopropylamine (DIPA) (3.0 equiv)

• Anhydrous, degassed solvent (THF or DMF)

• Schlenk flask or similar reaction vessel

• Standard glassware for workup and purification

Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the aryl iodide (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.02 equiv), and CuI (0.04 equiv).

• Solvent and Reagent Addition: Add anhydrous, degassed THF (or DMF) to dissolve the solids, followed by the amine base (3.0 equiv). Stir the mixture at room temperature for 15 minutes.

• Substrate Addition: Add 3-bromo-1-(triethylsilyl)-1-propyne (1.2 equiv) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to 60 °C and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-12 hours.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with diethyl ether and filter through a pad of Celite to remove the catalyst and salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of NH₄Cl (2x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the desired conjugated enyne.

Data Summary: Representative Enyne Couplings

Aryl/Vinyl Halide Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Iodobenzene	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	60	4	~85
4-Iodotoluene	Pd(PPh₃)₄ / CuI	DIPA	DMF	50	6	~90
(E)-1-Iodo-1-hexene	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	55	8	~78
1-Ethynyl-4-nitrobenzene	Pd(PPh₃)₂Cl₂ / CuI	TEA	THF	RT	12	~75

Note: Yields are approximate and can vary based on reaction scale and purity of reagents.

PART 2: Synthesis of Allenic Alcohols via Indium-Mediated Barbier Reaction

The reaction of 3-bromo-1-(triethylsilyl)-1-propyne with carbonyl compounds provides a direct route to functionalized allenic alcohols. This transformation is typically achieved under Barbier conditions, where an organometallic intermediate is generated in situ in the presence of the electrophile (the aldehyde or ketone).[10][11] While various metals like magnesium and zinc can be used, indium has emerged as a particularly effective mediator for this reaction, often providing high yields and excellent regioselectivity for the allenic product.[6][12]

Causality and Mechanistic Insight: The SN2' Pathway

• Organoindium Formation: Metallic indium reacts with the carbon-bromine bond of 3-bromo-1-(triethylsilyl)-1-propyne via oxidative insertion to form a propargylindium(III) species. This intermediate exists in equilibrium with its allenylindium isomer.

• Nucleophilic Attack: The organoindium reagent, which is nucleophilic at the carbon gamma to the bromine (the allenic position), attacks the electrophilic carbonyl carbon of the aldehyde or ketone.

• SN2' Preference: The reaction proceeds preferentially through an SN2' pathway. The attack occurs at the sp-hybridized carbon of the silyl-alkyne, with a concomitant shift of the double bond and displacement of the indium complex, leading directly to the allenic alcohol upon aqueous workup. The steric bulk of the triethylsilyl group favors this regiochemical outcome.[12][13]

The use of indium is advantageous as it is relatively insensitive to water, allowing reactions to be run in mixed aqueous/organic solvents, which can be beneficial for certain substrates.[10]

Experimental Workflow: Indium-Mediated Allenic Alcohol Synthesis

Caption: Workflow for Indium-Mediated Allenic Alcohol Synthesis.

Detailed Protocol: Synthesis of a Representative Allenic Alcohol

This protocol outlines the indium-mediated addition to an aldehyde to form a secondary allenic alcohol.[12]

Materials:

• Aldehyde (1.0 equiv)

• Indium powder (1.5 equiv)

• 3-Bromo-1-(triethylsilyl)-1-propyne (1.3 equiv)

• Solvent (e.g., Anhydrous THF or DMF)

• Round-bottom flask

• Standard glassware for workup and purification

Procedure:

• Vessel Preparation: To a round-bottom flask, add the aldehyde (1.0 equiv) and indium powder (1.5 equiv).

• Solvent Addition: Add anhydrous THF to the flask to create a suspension.

• Substrate Addition: Add a solution of 3-bromo-1-(triethylsilyl)-1-propyne (1.3 equiv) in THF dropwise to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is often exothermic. Monitor progress by TLC. Reactions are typically complete within 1-4 hours.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl or 1M HCl. Stir for 15 minutes until the excess indium is consumed.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to afford the pure allenic alcohol.

Data Summary: Representative Allenic Alcohol Syntheses

Carbonyl Substrate	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzaldehyde	THF	RT	1	~92
Cyclohexanecarboxaldehyde	DMF	RT	2	~88
Acetophenone	THF	RT	4	~75
4-Nitrobenzaldehyde	THF/H₂O (9:1)	RT	1.5	~95
2-Hexanone	DMF	RT	3	~81

Note: Yields are approximate and can vary based on substrate reactivity and reaction conditions.

Safety and Handling

3-Bromo-1-(triethylsilyl)-1-propyne is a combustible liquid and an irritant.[6][14]

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[14]

• Storage: Store in a tightly sealed container in a cool, dry place away from heat and ignition sources. Recommended storage temperature is 2-8°C.[6]

• Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[14] Avoid breathing vapors. In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical advice.

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• Wei, Y., et al. (2021). Protocol for the synthesis of homoallenic alcohols via allenyl radical-mediated allenylation of alkenes. STAR protocols, 2(4), 100898. [Link]

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Alkylation of β-Keto Ester Dianions with 3-Bromo-1-(triethylsilyl)-1-propyne: A Detailed Guide for Synthetic Chemists

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the γ-alkylation of β-keto ester dianions using the versatile electrophile, 3-Bromo-1-(triethylsilyl)-1-propyne. This reaction is a powerful tool for introducing a protected propargyl group at the γ-position of a β-keto ester, a motif valuable in the synthesis of complex molecules and natural products.

Introduction: The Strategic Advantage of Dianion Chemistry

The alkylation of β-keto esters typically occurs at the α-carbon, the position flanked by two carbonyl groups, due to the higher acidity of the α-protons.[1] However, by employing a stoichiometric amount of a strong base, it is possible to generate a dianion, with negative charges on both the α-carbon and the less acidic γ-carbon.[1][2] This dianion intermediate allows for selective alkylation at the γ-position, providing access to compounds that are otherwise challenging to synthesize.[1][3]

The choice of 3-Bromo-1-(triethylsilyl)-1-propyne as the alkylating agent is strategic. The triethylsilyl (TES) group serves as a robust protecting group for the terminal alkyne, preventing unwanted side reactions and allowing for further selective transformations.[4][5] Silylacetylenes, in general, are crucial building blocks in modern organic synthesis.[6][7]

Reaction Mechanism and Key Considerations

The overall transformation involves two key steps: the formation of the β-keto ester dianion and its subsequent nucleophilic attack on the electrophilic alkyl bromide.

Part 1: Dianion Formation

The generation of the dianion is typically achieved by the sequential addition of two equivalents of a strong base. A common and effective method involves the use of sodium hydride (NaH) to form the initial enolate, followed by the addition of n-butyllithium (n-BuLi) to deprotonate the γ-carbon.[1][2] Alternatively, two equivalents of lithium diisopropylamide (LDA) can be employed.[1][2]

Causality in Base Selection:

• Sodium Hydride (NaH): A non-nucleophilic base, ideal for the initial deprotonation at the more acidic α-position without competing nucleophilic attack at the ester carbonyl.

• n-Butyllithium (n-BuLi): A very strong, organometallic base capable of deprotonating the less acidic γ-protons of the resulting monoanion. Its pyrophoric nature necessitates careful handling.[8][9][10][11]

• Lithium Diisopropylamide (LDA): A strong, non-nucleophilic, and sterically hindered base that is also effective for generating the dianion.[12] Its bulkiness minimizes the risk of nucleophilic addition to the ester.

The choice of solvent is critical. Anhydrous tetrahydrofuran (THF) is commonly used as it is a polar aprotic solvent that can solvate the lithium cations, enhancing the reactivity of the dianion.

Part 2: Alkylation

The generated dianion, a potent nucleophile at the γ-position, readily attacks the electrophilic carbon of 3-Bromo-1-(triethylsilyl)-1-propyne in an SN2 fashion.[12][13] The reaction is typically fast, even at low temperatures.

The Role of HMPA (Hexamethylphosphoramide): In some cases, the addition of a polar, aprotic co-solvent like HMPA can accelerate the reaction.[14] HMPA is a powerful cation-chelating agent that breaks up ion aggregates, leading to a more "naked" and reactive anion.[14][15] However, due to its toxicity and carcinogenicity, HMPA should be handled with extreme caution, and less hazardous alternatives like DMPU (N,N'-dimethylpropyleneurea) should be considered.[16][17][18]

The reaction workflow can be visualized as follows:

Caption: Experimental workflow for the alkylation of a β-keto ester dianion.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific β-keto ester substrate.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Volume/Weight	Notes
β-Keto Ester	-	10.0	-	Must be anhydrous.
Sodium Hydride (60% dispersion in oil)	24.00	11.0	0.44 g	Excess is used to ensure complete formation of the monoanion. Handle with care, pyrophoric.
n-Butyllithium (2.5 M in hexanes)	64.06	10.5	4.2 mL	Titrate prior to use for accurate concentration. Pyrophoric and reacts violently with water.[8][9][10][11]
3-Bromo-1-(triethylsilyl)-1-propyne	235.23	10.0	2.35 g	Synthesize via known procedures or purchase commercially.[19][20][21]
Anhydrous Tetrahydrofuran (THF)	-	-	~100 mL	Distill from sodium/benzophenone ketyl immediately before use.
Hexamethylphosphoramide (HMPA) (Optional)	179.20	-	5 mL	Caution: Carcinogen. Use only if necessary and with appropriate safety precautions.[16][17][18] Distill from CaH₂ before use.
Saturated Aqueous NH₄Cl solution	-	-	~50 mL	For quenching the reaction.
Diethyl Ether/Ethyl Acetate	-	-	-	For extraction.
Brine	-	-	-	For washing the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	-	For drying the organic layer.

Safety Precautions:

• n-Butyllithium: Pyrophoric and corrosive.[8][9][10][11] Always handle under an inert atmosphere (Nitrogen or Argon) using syringe techniques. Wear flame-retardant lab coat, safety glasses, and appropriate gloves.

• Sodium Hydride: Flammable solid. Reacts violently with water to produce hydrogen gas. Handle in a fume hood away from ignition sources.

• Diisopropylamine (if preparing LDA): Highly flammable, toxic if inhaled, and causes severe skin burns and eye damage.[22][23][24][25][26]

• HMPA: Probable human carcinogen.[16][17][18] Handle only in a well-ventilated fume hood with appropriate personal protective equipment.

• The reaction should be conducted under a dry, inert atmosphere (Nitrogen or Argon) at all times. All glassware must be oven-dried or flame-dried before use.

Step-by-Step Procedure:

• Preparation of the Reaction Vessel: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum, add sodium hydride (11.0 mmol, 0.44 g of a 60% dispersion).

• Washing of Sodium Hydride: Wash the sodium hydride with anhydrous hexanes (3 x 10 mL) under a stream of nitrogen to remove the mineral oil. Carefully decant the hexanes using a cannula.

• Initial Enolate Formation: Add anhydrous THF (~50 mL) to the flask and cool the suspension to 0 °C in an ice bath. Slowly add a solution of the β-keto ester (10.0 mmol) in anhydrous THF (~20 mL) to the stirred suspension via a syringe. Stir the mixture at 0 °C for 30-60 minutes, or until hydrogen evolution ceases.

• Dianion Generation: While maintaining the temperature at 0 °C, add n-butyllithium (10.5 mmol, 4.2 mL of a 2.5 M solution in hexanes) dropwise to the reaction mixture. A color change is often observed. Stir the resulting solution for an additional 30-60 minutes at 0 °C.

• Alkylation: Cool the reaction mixture to -78 °C (dry ice/acetone bath). (Optional: If using HMPA, add it at this stage). Slowly add a solution of 3-Bromo-1-(triethylsilyl)-1-propyne (10.0 mmol, 2.35 g) in anhydrous THF (~10 mL) to the dianion solution.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching: Once the reaction is complete, quench it by slowly adding saturated aqueous ammonium chloride solution (~50 mL) at -78 °C. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired γ-alkylated β-keto ester.

Deprotection of the Triethylsilyl Group

The triethylsilyl group can be readily removed to unveil the terminal alkyne for further synthetic manipulations.

Common Deprotection Methods:

• Fluoride-based reagents: Tetrabutylammonium fluoride (TBAF) in THF is a common and effective method for cleaving silyl ethers and silylacetylenes.[5][27]

• Acidic conditions: Mild acidic conditions, such as formic acid in methanol or methylene chloride, can also be employed for the deprotection of TES ethers.[28]

• Base-catalyzed methanolysis: Potassium carbonate in methanol is another mild method for the deprotection of silylacetylenes.[5]

Caption: General scheme for the deprotection of the triethylsilyl group.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	- Incomplete dianion formation (wet reagents/solvents).- Inaccurate concentration of n-BuLi.- Deactivation of the electrophile.	- Ensure all reagents and solvents are rigorously dried.- Titrate the n-BuLi solution before use.- Use freshly prepared or purified electrophile.
Mixture of α- and γ-alkylation	- Incomplete formation of the dianion, leaving some monoanion which alkylates at the α-position.	- Ensure stoichiometric amounts of both bases are used.- Increase the reaction time for dianion formation.
Side reactions (e.g., elimination)	- The electrophile is sterically hindered or prone to elimination.	- This is less of a concern with primary bromides like the one in the title reaction, but for other electrophiles, consider using a more reactive leaving group (e.g., iodide or triflate).
Decomposition of starting material	- Reaction temperature is too high.- Presence of oxygen.	- Maintain low temperatures throughout the addition and reaction steps.- Ensure a positive pressure of inert gas is maintained throughout the experiment.

Conclusion

The alkylation of β-keto ester dianions with 3-Bromo-1-(triethylsilyl)-1-propyne is a reliable and high-yield method for the synthesis of γ-propargylated β-keto esters. Careful control of reaction conditions, particularly the exclusion of moisture and oxygen, is paramount for success. This synthetic strategy provides a valuable route to versatile building blocks for the construction of more complex molecular architectures in the fields of medicinal chemistry and natural product synthesis.

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Deprotection of 3-Bromo-1-(triethylsilyl)-1-propyne: A Detailed Guide to Reagent Selection and Protocol Optimization

Introduction: The Strategic Role of Silyl Protecting Groups in Alkyne Chemistry

In the intricate landscape of multi-step organic synthesis, particularly in the development of pharmaceutical intermediates and complex molecular architectures, the use of protecting groups is a cornerstone of strategic execution. The triethylsilyl (TES) group, a moderately bulky silyl ether, serves as a robust and reliable protecting group for terminal alkynes. Its application to 3-bromo-1-propyne, yielding 3-Bromo-1-(triethylsilyl)-1-propyne, facilitates a wide range of synthetic transformations by masking the acidic acetylenic proton. This prevents unwanted side reactions during processes such as nucleophilic substitutions or metal-catalyzed couplings at other sites of the molecule. The subsequent removal, or deprotection, of the TES group is a critical step to unmask the terminal alkyne, rendering it available for further functionalization, such as in Sonogashira couplings or click chemistry.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the deprotection of the triethylsilyl group from 3-Bromo-1-(triethylsilyl)-1-propyne. We will delve into the mechanistic underpinnings of common deprotection strategies, offer detailed, field-proven protocols, and discuss the critical safety considerations associated with the handling of the volatile and reactive 3-bromo-1-propyne product.

Chemical Principles and Mechanistic Insights

The choice of deprotection method is dictated by the overall functional group tolerance of the substrate and the desired reaction conditions (e.g., pH, temperature). For the deprotection of silylacetylenes, the primary strategies involve nucleophilic attack at the silicon atom.

Fluoride-Mediated Deprotection

Fluoride ions, typically from a source like tetrabutylammonium fluoride (TBAF), are highly effective for cleaving silicon-carbon bonds due to the exceptionally high strength of the resulting silicon-fluoride (Si-F) bond, which is the thermodynamic driving force for the reaction.[1] The mechanism involves the nucleophilic attack of the fluoride ion on the silicon atom of the TES group, forming a pentacoordinate silicon intermediate.[2] This intermediate is unstable and subsequently collapses, cleaving the Si-C(sp) bond to release the terminal alkyne and form triethylsilyl fluoride.

• dot

  Caption: Fluoride-mediated deprotection of a TES-protected alkyne.

Base-Catalyzed Methanolysis

A milder alternative to fluoride-based reagents is the use of a base, such as potassium carbonate (K₂CO₃), in methanol (MeOH). In this case, the methoxide ion (MeO⁻), generated in situ, acts as the nucleophile.[3] It attacks the silicon atom to form a pentacoordinate intermediate, which then collapses to yield the terminal alkyne and triethylmethoxysilane. This method is often preferred for substrates that are sensitive to the basicity of TBAF.[3][4]

• dot

  Caption: Base-catalyzed methanolysis of a TES-protected alkyne.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction monitoring and product isolation. The choice between the two methods will depend on the stability of other functional groups in the molecule. Given the electrophilic nature of the propargyl bromide, the milder K₂CO₃/MeOH method is often the preferred starting point to avoid potential side reactions.

Safety Precautions: Handling 3-Bromo-1-propyne

The deprotection product, 3-bromo-1-propyne (propargyl bromide), is a hazardous substance and requires strict safety protocols.

• Toxicity and Handling: It is a potent lachrymator and is toxic.[5] All manipulations should be performed in a well-ventilated chemical fume hood.[4] Personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles, is mandatory.[4]

• Flammability and Explosivity: 3-Bromo-1-propyne is a highly flammable liquid.[5] Keep away from heat, sparks, and open flames.[4] It can decompose explosively upon shock or when heated under confinement.[5] Commercially available solutions are often stabilized with toluene to mitigate this risk.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[4]

Protocol 1: Mild Deprotection using Potassium Carbonate in Methanol

This method is recommended for its mildness and chemoselectivity, minimizing the risk of side reactions with the propargyl bromide moiety.

Materials:

• 3-Bromo-1-(triethylsilyl)-1-propyne

• Methanol (anhydrous)

• Potassium carbonate (K₂CO₃), anhydrous powder

• Diethyl ether or Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) plates (silica gel)

• Rotary evaporator

Procedure:

• Reaction Setup: To a solution of 3-Bromo-1-(triethylsilyl)-1-propyne (1.0 eq.) in anhydrous methanol (0.1–0.2 M), add anhydrous potassium carbonate (1.5–2.0 eq.).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent). The starting material will have a higher Rf value than the more polar 3-bromo-1-propyne product.

• Workup: Once the reaction is complete (typically 1-4 hours), carefully quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Caution: Do not heat the water bath above 30°C due to the volatility and instability of the product.

• Purification: The crude 3-bromo-1-propyne can often be used directly in the next step. If further purification is required, flash column chromatography on silica gel can be performed, eluting with a non-polar solvent system (e.g., hexanes or a hexanes/dichloromethane gradient).

Protocol 2: Rapid Deprotection using Tetrabutylammonium Fluoride (TBAF)

This method is generally faster but should be used with caution due to the higher basicity of the TBAF reagent, which could potentially lead to side reactions with the electrophilic propargyl bromide.

Materials:

• 3-Bromo-1-(triethylsilyl)-1-propyne

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether or Ethyl acetate

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) plates (silica gel)

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve 3-Bromo-1-(triethylsilyl)-1-propyne (1.0 eq.) in anhydrous THF (0.1–0.2 M) in a round-bottom flask and cool the solution to 0°C in an ice bath.

• Reagent Addition: Slowly add the 1.0 M solution of TBAF in THF (1.1 eq.) dropwise to the stirred solution.

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is often complete within 30 minutes.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether or ethyl acetate.

• Washing: Wash the organic layer with water and then with brine to remove the majority of the tetrabutylammonium salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate carefully on a rotary evaporator at low temperature.

• Purification: If necessary, purify the product by flash column chromatography as described in Protocol 1.

Data Presentation: Comparison of Deprotection Methods

Parameter	Protocol 1: K₂CO₃/MeOH	Protocol 2: TBAF/THF
Reagent	Potassium Carbonate	Tetrabutylammonium Fluoride
Solvent	Methanol	Tetrahydrofuran
Temperature	Room Temperature	0°C to Room Temperature
Reaction Time	1 - 4 hours	< 30 minutes
Chemoselectivity	High	Moderate to High
Workup	Aqueous quench and extraction	Aqueous extraction
Key Advantage	Mild conditions, high chemoselectivity	Rapid reaction rate
Potential Drawback	Slower reaction time	Higher basicity, potential side reactions

Experimental Workflow Visualization

• dot

  Caption: General workflow for the deprotection of 3-Bromo-1-(triethylsilyl)-1-propyne.

Conclusion

The deprotection of the triethylsilyl group from 3-Bromo-1-(triethylsilyl)-1-propyne is a straightforward yet critical transformation that requires careful consideration of reagent choice and reaction conditions. The mild and highly chemoselective potassium carbonate in methanol method is recommended as the primary approach to minimize potential side reactions with the sensitive propargyl bromide moiety. For instances where reaction speed is paramount, the tetrabutylammonium fluoride protocol offers a rapid alternative, albeit with a slightly higher risk of side reactions. In all cases, stringent adherence to safety protocols for handling the volatile and hazardous 3-bromo-1-propyne product is essential. By understanding the underlying chemical principles and following these detailed protocols, researchers can confidently and safely perform this important synthetic step.

References

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• Gelest, Inc. (2018, May 18). Some Aspects of the Chemistry of Alkynylsilanes. [Link]

• Chandra, T., et al. (2005). Chemoselective Deprotection of Triethylsilyl Ethers. Synthetic Communications, 35(7), 1017-1022. [Link]

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• Kuivila, H. G., & Beumel, Jr., O. F. (1961). The Protiodesilylation of Aryl- and Alkynylsilanes. Journal of the American Chemical Society, 83(5), 1246–1250. [Link]

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Application Notes and Protocols for 3-Bromo-1-(triethylsilyl)-1-propyne in Organic Synthesis

Abstract: This technical guide provides a comprehensive overview of the synthetic applications of 3-Bromo-1-(triethylsilyl)-1-propyne, a versatile building block in modern organic chemistry. Designed for researchers, scientists, and professionals in drug development, this document details the compound's properties, safety protocols, and step-by-step experimental procedures for its use in key synthetic transformations, including Sonogashira and Cadiot-Chodkiewicz cross-coupling reactions, and nucleophilic substitutions. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system.

Introduction: A Versatile Reagent for Carbon-Carbon Bond Formation

3-Bromo-1-(triethylsilyl)-1-propyne is a valuable bifunctional reagent that combines the reactivity of a propargyl bromide with a sterically demanding triethylsilyl (TES) protecting group on the alkyne. This combination allows for selective reactions at the bromine-bearing carbon and subsequent manipulations of the protected alkyne, making it a powerful tool for the synthesis of complex organic molecules. The TES group offers greater stability compared to the more common trimethylsilyl (TMS) group, particularly under mildly acidic or basic conditions, while still being readily removable when desired. This enhanced stability and its utility in cross-coupling and substitution reactions have cemented its role in the synthesis of natural products, pharmaceuticals, and advanced materials.

Physicochemical Properties and Safety Data

A thorough understanding of the reagent's properties and hazards is paramount for its safe and effective use. While specific data for the triethylsilyl derivative may be less prevalent, data for the analogous 3-Bromo-1-(trimethylsilyl)-1-propyne provides a useful surrogate for assessing its characteristics.

Property	Value (for 3-Bromo-1-(trimethylsilyl)-1-propyne)	Reference
Molecular Formula	C9H17BrSi	N/A
Molecular Weight	233.22 g/mol	N/A
CAS Number	111419-75-1	N/A
Boiling Point	44-45 °C at 2 mmHg
Density	1.17 g/mL at 25 °C
Refractive Index	1.483
Flash Point	63 °C (145.4 °F) - closed cup	[1]
Storage Temperature	2-8°C, under inert atmosphere	[1]

Safety and Handling:

3-Bromo-1-(triethylsilyl)-1-propyne, like its trimethylsilyl analog, should be handled with care in a well-ventilated fume hood.[1] It is classified as a combustible liquid and causes skin and serious eye irritation.[1][2] May cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. All operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation by moisture and air.

Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

Core Applications and Experimental Protocols

Palladium-Catalyzed Sonogashira Cross-Coupling

The Sonogashira coupling is a powerful method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[3][4][5] In the context of 3-Bromo-1-(triethylsilyl)-1-propyne, the reaction proceeds at the C-Br bond, leaving the silyl-protected alkyne intact for further transformations.

Mechanism Overview: The reaction mechanism involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[3][6] The palladium(0) catalyst undergoes oxidative addition with the aryl/vinyl halide. Concurrently, the terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide. Transmetalation of the acetylide to the palladium complex, followed by reductive elimination, yields the coupled product and regenerates the palladium(0) catalyst.[3][6]

Fig. 1: Simplified Sonogashira Coupling Mechanism

Detailed Protocol: Sonogashira Coupling of 3-Bromo-1-(triethylsilyl)-1-propyne with an Aryl Iodide

This protocol is adapted from general procedures for Sonogashira reactions.[7][8][9]

• Reagent Preparation:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl iodide (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 equiv), and copper(I) iodide (CuI, 0.06 equiv).

  • Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Reaction Setup:

  • Add anhydrous and degassed solvent (e.g., tetrahydrofuran (THF) or N,N-dimethylformamide (DMF), approx. 0.1 M solution with respect to the aryl iodide).

  • Add degassed triethylamine (Et₃N, 3.0 equiv) as the base.

  • Add 3-Bromo-1-(triethylsilyl)-1-propyne (1.2 equiv) via syringe.

• Reaction Execution:

  • Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) as required.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and wash with saturated aqueous ammonium chloride solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Copper-Catalyzed Cadiot-Chodkiewicz Coupling

The Cadiot-Chodkiewicz coupling is a classic method for the synthesis of unsymmetrical diynes by reacting a terminal alkyne with a 1-haloalkyne, catalyzed by a copper(I) salt in the presence of a base.[10][11][12][13][14] In this case, 3-Bromo-1-(triethylsilyl)-1-propyne acts as the electrophilic haloalkyne partner.

Mechanism Overview: The reaction is initiated by the deprotonation of the terminal alkyne by a base to form a copper(I) acetylide.[10][12] This species then undergoes oxidative addition to the copper(I) center with the bromoalkyne, followed by reductive elimination to furnish the unsymmetrical diyne and regenerate the copper(I) catalyst.[10][12]

Fig. 2: Cadiot-Chodkiewicz Coupling Mechanism

Detailed Protocol: Cadiot-Chodkiewicz Coupling of a Terminal Alkyne with 3-Bromo-1-(triethylsilyl)-1-propyne

This protocol is based on established procedures for Cadiot-Chodkiewicz couplings.[10][11]

• Reagent Preparation:

  • In a Schlenk flask under an inert atmosphere, dissolve the terminal alkyne (1.0 equiv) in a suitable solvent such as methanol or THF.

  • Add an amine base, typically a primary amine like n-butylamine or ethylamine (aqueous solution is often used).

  • Add a reducing agent like hydroxylamine hydrochloride (a small amount) to maintain the copper in its +1 oxidation state.

  • Add the copper(I) bromide or copper(I) iodide catalyst (0.05-0.1 equiv).

• Reaction Execution:

  • To the stirred solution, add a solution of 3-Bromo-1-(triethylsilyl)-1-propyne (1.0 equiv) in the same solvent dropwise at room temperature.

  • A color change (often to green or blue) and the formation of a precipitate may be observed.

  • Stir the reaction at room temperature until completion, as monitored by TLC.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the combined organic layers with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the resulting unsymmetrical diyne by column chromatography.

Nucleophilic Substitution Reactions

The propargylic bromide functionality of 3-Bromo-1-(triethylsilyl)-1-propyne makes it an excellent electrophile for Sₙ2 reactions with a variety of nucleophiles.[15][16][17] This allows for the introduction of the silyl-protected propargyl group into a wide range of molecules.

Mechanism Overview: The Sₙ2 reaction is a single, concerted step where the nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (backside attack).[15][18] This leads to an inversion of stereochemistry if the carbon is a chiral center. The reaction rate is dependent on the concentration of both the nucleophile and the substrate.[15][18]

Fig. 3: Sₙ2 Reaction with 3-Bromo-1-(triethylsilyl)-1-propyne

Detailed Protocol: Sₙ2 Reaction with a Soft Nucleophile (e.g., Thiolate)

• Nucleophile Generation:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve the corresponding thiol (1.0 equiv) in a polar aprotic solvent like DMF or acetonitrile.

  • Add a non-nucleophilic base such as sodium hydride (NaH, 1.1 equiv, handle with extreme care) or potassium carbonate (K₂CO₃, 1.5 equiv) portion-wise at 0 °C to generate the thiolate nucleophile.

  • Stir the mixture at 0 °C for 30 minutes.

• Reaction Execution:

  • Add a solution of 3-Bromo-1-(triethylsilyl)-1-propyne (1.05 equiv) in the same solvent to the nucleophile solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Work-up and Purification:

  • Carefully quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and remove the solvent under reduced pressure.

  • Purify the product by flash column chromatography.

Deprotection of the Triethylsilyl Group

A key advantage of using a silyl protecting group is its controlled removal to unveil the terminal alkyne for subsequent reactions. The triethylsilyl group is more robust than the trimethylsilyl group but can be cleaved under specific conditions.

Detailed Protocol: Fluoride-Mediated Deprotection

A common and effective method for cleaving silyl ethers and silyl alkynes is the use of a fluoride source.[19]

• Reaction Setup:

  • Dissolve the triethylsilyl-protected alkyne (1.0 equiv) in an appropriate solvent such as THF.

  • Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.1-1.5 equiv) dropwise at room temperature.

  • Alternatively, for more sensitive substrates, milder conditions such as acetic acid in THF/water or HF-pyridine can be employed.[19][20]

• Reaction Execution:

  • Stir the reaction mixture at room temperature.

  • Monitor the deprotection by TLC, observing the disappearance of the starting material and the appearance of a more polar product spot.

• Work-up and Purification:

  • Once the reaction is complete, quench by adding water.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine.

  • Dry the organic phase, filter, and concentrate.

  • Purify the resulting terminal alkyne by column chromatography if necessary.

Conclusion

3-Bromo-1-(triethylsilyl)-1-propyne is a highly effective and versatile reagent in organic synthesis. Its ability to participate in a range of powerful C-C bond-forming reactions, coupled with the stability and reliable deprotection of the triethylsilyl group, makes it an invaluable tool for the construction of complex molecular architectures. The protocols detailed herein provide a solid foundation for researchers to leverage the synthetic potential of this important building block.

References

• Vedantu. Sonogashira Coupling: Mechanism, Steps & Applications Explained. Available from: [Link]. [Accessed February 2024].

• chemeurope.com. Cadiot-Chodkiewicz coupling. Available from: [Link]. [Accessed February 2024].

• Wikipedia. Cadiot–Chodkiewicz coupling. Available from: [Link]. [Accessed February 2024].

• PubChem. 3-Bromo-1-(trimethylsilyl)-1-propyne. Available from: [Link]. [Accessed February 2024].

• Chemistry LibreTexts. Sonogashira Coupling. Available from: [Link]. [Accessed February 2024].

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link]. [Accessed February 2024].

• Organic Chemistry Portal. Cadiot-Chodkiewicz Coupling. Available from: [Link]. [Accessed February 2024].

• National Center for Biotechnology Information. Copper-free Sonogashira cross-coupling reactions: an overview. Available from: [Link]. [Accessed February 2024].

• SynArchive. Cadiot-Chodkiewicz Coupling. Available from: [Link]. [Accessed February 2024].

• YouTube. Sonogashira Coupling Reaction Mechanism. Available from: [Link]. [Accessed February 2024].

• PubChem. 3-Bromo-1-(triisopropylsilyl)-1-propyne. Available from: [Link]. [Accessed February 2024].

• ResearchGate. A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. Available from: [Link]. [Accessed February 2024].

• European Journal of Chemistry. A mild and efficient method for the deprotection of trimethyl silyl alkynes using sodium ascorbate and copper sulphate. Available from: [Link]. [Accessed February 2024].

• Master Organic Chemistry. The SN2 Reaction Mechanism. Available from: [Link]. [Accessed February 2024].

• Wikipedia. SN2 reaction. Available from: [Link]. [Accessed February 2024].

• Chemistry LibreTexts. 11.2: The SN2 Reaction. Available from: [Link]. [Accessed February 2024].

• Indian Journal of Chemistry. An efficient method for selective deprotection of trimethylsilyl ethers, tetrahydropyranyl ethers, ethylene acetals and ketals. Available from: [Link]. [Accessed February 2024].

• Organic Chemistry Portal. Nucleophilic Substitution (SN1, SN2). Available from: [Link]. [Accessed February 2024].

• Chemistry Steps. SN2 Reaction Mechanism. Available from: [Link]. [Accessed February 2024].

• ScienceDirect. Sonogashira cross-coupling of 3-bromo-1,2-diones. Available from: [Link]. [Accessed February 2024].

• National Center for Biotechnology Information. Chemoselective Deprotection of Triethylsilyl Ethers. Available from: [Link]. [Accessed February 2024].

• SlidePlayer. Nucleophilic Substitution Reactions. Available from: [Link]. [Accessed February 2024].

• Chem-Station. Silyl Protective Groups. Available from: [Link]. [Accessed February 2024].

• Scribd. Experimental Procedure - Sonogashira Coupling. Available from: [Link]. [Accessed February 2024].

• Khan Academy. Nucleophilic substitution reactions. Available from: [Link]. [Accessed February 2024].

• National Center for Biotechnology Information. Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. Available from: [Link]. [Accessed February 2024].

• Jurnal Pendidikan Kimia. An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Available from: [Link]. [Accessed February 2024].

• ResearchGate. What the best procedure for Sonogashira coupling reaction with 1-(Trimethylsilyl)-1-pentyne ?. Available from: [Link]. [Accessed February 2024].

• SlideServe. Nucleophilic Substitution Reactions. Available from: [Link]. [Accessed February 2024].

Sources

• 1. 3-Bromo-1-(trimethylsilyl)-1-propyne 98 38002-45-8 [sigmaaldrich.com]
• 2. 3-Bromo-1-(trimethylsilyl)-1-propyne | C6H11BrSi | CID 642589 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Sonogashira Coupling [organic-chemistry.org]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 9. researchgate.net [researchgate.net]
• 10. Cadiot-Chodkiewicz_coupling [chemeurope.com]
• 11. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Cadiot-Chodkiewicz Coupling [organic-chemistry.org]
• 14. synarchive.com [synarchive.com]
• 15. SN2 reaction - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 20. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Bromo-1-(triethylsilyl)-1-propyne

Technical Support Center: 3-Bromo-1-(triethylsilyl)-1-propyne Ticket ID: TES-PB-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist[1]

Introduction: The Strategic Advantage of TES-Propargyl Bromide

You are likely employing 3-Bromo-1-(triethylsilyl)-1-propyne (TES-propargyl bromide) as a linchpin for introducing a protected alkyne moiety.[1] Unlike its trimethylsilyl (TMS) counterpart, the triethylsilyl (TES) group offers a critical "Goldilocks" advantage: it is labile enough for fluoride-mediated deprotection but possesses sufficient steric bulk (Cone Angle: 132° vs 118° for TMS) to suppress unwanted hydrolysis and polymerization during handling.[1]

This guide addresses the three most common failure modes reported by our users: synthetic decomposition , regiochemical scrambling (allene formation) , and storage instability .

Module 1: Synthesis & Purification Protocol

User Issue: "My product turns black during distillation" or "Yields are inconsistent."

The Solution: Avoid thermal stress. The standard

route often fails due to acid-catalyzed rearrangement.[1] We recommend the Appel Reaction (neutral conditions) for the TES variant.

Optimized Appel Protocol

Precursor: 3-(triethylsilyl)prop-2-yn-1-ol[1]

Parameter	Condition	Rationale
Reagents	(1.1 equiv), (1.1 equiv)	Stoichiometric control prevents excess phosphine purification issues.[1]
Solvent	Anhydrous DCM (0.2 M)	Polarity supports the phosphonium intermediate without solvating the bromide too strongly.
Temperature	-10°C 0°C	Critical: Never heat.[1] Higher temps trigger isomerization to the allenyl bromide.
Quench	Hexane dilution + Filtration	Precipitates immediately; avoids aqueous workup emulsions.[1]

Step-by-Step Workflow:

• Dissolve

  and the TES-alcohol in DCM under Argon.[1] Cool to -10°C.[1][2]

• Add

  portion-wise over 20 minutes. Do not add all at once (exotherm control).

• Stir at 0°C for 1-2 hours. Monitor TLC (Hexane/EtOAc 95:5).

• Purification: Dilute reaction 1:1 with cold Hexane. Filter off the white precipitate (

  ).

• Concentrate filtrate in vacuo at <25°C .

• Flash Chromatography: Rapid filtration through a short pad of neutral silica (deactivated with 1%

  ). Elute with 100% Pentane.[1]

Expert Insight: Silica gel is slightly acidic and can catalyze the isomerization of your propargyl bromide to the allenyl bromide (

). Pre-washing the silica with 1% Triethylamine neutralizes these active sites.

Module 2: Troubleshooting Reactivity (Regioselectivity)

User Issue: "I tried to couple this with a nucleophile, but I got the allene (allenyl silane) instead of the alkyne."

The Mechanism: The TES group exerts a steric blockade on the

-carbon. Soft nucleophiles or catalytic conditions often favor the -attack ( ), leading to allenes.[1]

Regioselectivity Decision Matrix

Figure 1: Bifurcation of reaction pathways based on nucleophile hardness and steric demand.

How to Force the Desired Outcome:

• To get the Alkyne (

  ):

  • Use Hard Nucleophiles (e.g.,

    ) in polar aprotic solvents (DMF, DMSO).

  • Keep the temperature low (-20°C).

  • Why? High dielectric constant solvents dissociate the nucleophile ion pair, making it more reactive and capable of overcoming the TES steric barrier.

• To get the Allene (

  ):

  • Use Organocopper/Organozinc reagents.

  • Why? The metal coordinates to the alkyne

    -system, directing the nucleophile to the -position (anti-stereochemistry usually prevails).

Module 3: Stability & Storage FAQs

Q: My reagent turned yellow/brown after 3 days. Is it usable? A: Yellow is acceptable; Brown/Black is not. The color change indicates the formation of

traces which catalyze polymerization.

• Fix: Store over a few strands of activated Copper wire or Silver wool . These scavenge free halides and stabilize the reagent.

Q: Can I store this in a -20°C freezer? A: Yes, but with a caveat. Ensure the vial is flushed with Argon and sealed with Parafilm before freezing. The TES group makes the molecule lipophilic; condensation of water upon thawing will rapidly hydrolyze the C-Br bond if not protected, leading to siloxanes.

Q: I see a new spot on TLC just above my product. What is it? A: That is likely the Allenyl Bromide isomer .

• Diagnostic: The allene protons (

  ) appear as a doublet around 5.5-6.0 ppm in NMR.[1]

• Removal: It is very difficult to separate chromatographically. If the allene content is >10%, re-synthesize using the optimized Appel conditions (Module 1).

Module 4: Advanced Application (Barbier Reaction)

For users generating organometallics in situ (e.g., for addition to aldehydes):

Protocol: Indium-Mediated Propargylation

• Solvent: THF/Water (1:1).[1] Water is essential for Indium activation.[1]

• Additives: Add 10 mol%

  if using Indium powder, or use activated Zinc dust.

• Selectivity: This reaction is Regioselective for Homopropargyl Alcohols .

  • Mechanism:[1][3][4][5][6] The reaction proceeds via a transient allenyl-indium species which attacks the aldehyde at the

    -position (relative to the metal), resulting in the alkyne product.

References

• Appel Reaction Mechanism & Conditions

  • Appel, R. (1975). "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage.

  • Source:[1]

• Propargyl vs.

  • Marshall, J. A. (2000). "Chiral Allenyl- and Propargyltin Reagents for Asymmetric Synthesis." Chemical Reviews.

  • Source:[1]

• Indium-Mediated Propargylation (Barbier Type)

  • Lee, P. H., et al. (2001). "A Convenient Allylation of 1,n-Dicarbonyl Compounds Using Organoindium Reagents." Bulletin of the Korean Chemical Society.

  • Source:[1]

• Silyl Group Effects (Beta-Silicon Effect)

  • Lambert, J. B. (1990). "The Beta-Silicon Effect."[1] Tetrahedron.

  • Source:[1]

Sources

• 1. 3-BROMO-1-(TRIMETHYLSILYL)-1-PROPYNE | 38002-45-8 [chemicalbook.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Appel reaction - Wikipedia [en.wikipedia.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. Enantioselective and Regiodivergent Synthesis of Propargyl- and Allenylsilanes through Catalytic Propargylic C–H Deprotonation - PMC [pmc.ncbi.nlm.nih.gov]

Improving yield in reactions with 3-Bromo-1-(triethylsilyl)-1-propyne

Technical Support Center: Optimizing Reactions with 3-Bromo-1-(triethylsilyl)-1-propyne

• Ticket Subject: Yield Optimization & Troubleshooting Guide

• Reagent ID: 3-Bromo-1-(triethylsilyl)-1-propyne (TES-Propargyl Bromide)

• Support Tier: Senior Application Scientist

Executive Summary: The "TES" Advantage

You are likely using 3-Bromo-1-(triethylsilyl)-1-propyne (TES-propargyl bromide) rather than the Trimethylsilyl (TMS) analog or naked propargyl bromide for two reasons:

• Steric Bulk: The triethylsilyl group is significantly bulkier than TMS, which suppresses unwanted

  (allenyl) attack.

• Stability: TES offers a "Goldilocks" stability profile—more resistant to hydrolysis than TMS, yet easier to remove than TIPS or TBDMS.

However, yield loss in these reactions typically stems from three specific failure modes: Regio-scrambling (Allene formation) , Protodesilylation (TES cleavage) , or Reagent Degradation . This guide addresses these directly.

Part 1: Reagent Integrity (The Silent Yield Killer)

Before optimizing the reaction, validate the reagent. TES-propargyl bromide is thermally unstable and sensitive to light.

Q: My reagent has turned from clear/straw to dark brown. Can I use it? A: No.

• Diagnosis: The color change indicates the formation of

  and polymerized byproducts. Free will autocatalyze the cleavage of the TES group, leading to a cascade of decomposition.

• Resolution:

  • Purification: Rapid filtration through a short plug of basic alumina (not silica, which is slightly acidic) with hexanes. This removes

    and polymers.

  • Storage: Store at -20°C under Argon. Add a copper wire stabilizer if storing for >1 month.

Part 2: Troubleshooting Reaction Yields

Scenario A: "I am getting a mixture of Propargyl and Allenyl products."

• The Issue: Propargyl halides are "ambident electrophiles." Nucleophiles can attack the

  -carbon (giving the desired propargyl product) or the -carbon (giving the allenyl product).

• The TES Fix: The TES group provides steric shielding of the

  -carbon, discouraging allenyl formation. If you still see allenes, your nucleophile is too "hard" or your metal catalyst is promoting isomerization.

Troubleshooting Protocol:

Variable	Recommendation for High Propargyl Yield	Why?
Solvent	DMF or DMSO (Polar Aprotic)	Promotes direct attack by solvating the cation, leaving the nucleophile "naked" and reactive toward the less hindered -carbon.
Temperature	-78°C to 0°C	Higher temperatures provide the activation energy required to overcome the steric barrier of the TES group, leading to unwanted (allene) products.
Counter-ion	Lithium (Li+)	Lithium coordinates tightly with hard nucleophiles, reducing their basicity and suppressing the pathway.
Additives	CuI (Avoid)	Copper often promotes mechanisms. Avoid unless specifically aiming for allenes.

Scenario B: "I am losing the TES group during the reaction."

• The Issue: The reaction conditions are either too acidic (cleaving the

  bond via protonation) or involve "hard" nucleophiles (like fluoride or concentrated alkoxides) that attack silicon.

Corrective Actions:

• Buffer the System: If generating HBr as a byproduct (e.g., substitution with amines), add an organic base like 2,6-Lutidine or DIPEA . These are non-nucleophilic and will neutralize acid without attacking the TES group.

• Avoid Fluoride Sources: Ensure solvents and reagents are free of fluoride ions (common in some tetraalkylammonium salts).

Part 3: Validated High-Yield Protocols

Protocol 1: Standard Nucleophilic Substitution (Heteroatoms)

Best for: Amines, Thiols, Alcohols.

• Preparation: Dissolve Nucleophile (1.0 equiv) in anhydrous DMF (0.1 M).

• Base: Add

  (1.2 equiv). Note: Cesium promotes the "naked" anion effect, enhancing rates.

• Addition: Cool to 0°C . Add TES-Propargyl Bromide (1.1 equiv) dropwise.

• Monitoring: Stir at 0°C. Monitor via TLC. Do not heat above RT.

• Workup: Dilute with

  (not DCM, to avoid emulsion with DMF). Wash with water x3.[1]

Protocol 2: Indium-Mediated Barbier Reaction (Carbon-Carbon Bond)

Best for: Coupling with Aldehydes/Ketones. This method is superior to Grignards as it tolerates water and prevents TES cleavage.

• Mix: Combine Aldehyde (1.0 equiv) and TES-Propargyl Bromide (1.2 equiv) in THF:Water (1:1) .

• Activation: Add Indium powder (1.2 equiv) and NaI (0.1 equiv, catalyst).

• Reaction: Sonicate or stir vigorously at RT for 4-12 hours.

• Mechanism: The Indium forms a transient organometallic species that attacks the aldehyde. The TES group directs regioselectivity to the homopropargylic alcohol (yields typically >85%).

Part 4: Visualizing the Logic

Figure 1: Troubleshooting Decision Tree

Use this logic flow to diagnose yield failures immediately.

Caption: Decision matrix for diagnosing reaction failures with TES-propargyl bromide.

Figure 2: The "TES-Effect" on Regioselectivity

This diagram illustrates why the TES group is essential for directing the nucleophile to the correct carbon.

Caption: Mechanistic pathway showing how the Triethylsilyl (TES) group sterically hinders the gamma-attack, favoring the desired propargyl product.

References & Further Reading

• ChemicalBook. 3-Bromo-1-(trimethylsilyl)-1-propyne Synthesis and Properties. (General properties of silylated propargyl bromides). Link

• Organic Syntheses. Synthesis of 1-Iodopropyne and related propargyl halides. (Detailed handling of unstable propargyl halides). Link

• National Institutes of Health (PMC). Recent Advances in the Synthesis of Propargyl Derivatives. (Mechanisms of propargylation vs allenylation).[2][3] Link

• PubChem. 3-Bromo-1-(triisopropylsilyl)-1-propyne Compound Summary. (Analogous steric data for silyl propargyls). Link

Sources

• 1. 3-BROMO-1-(TRIMETHYLSILYL)-1-PROPYNE synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Propargylating Agents: 3-Bromo-1-(triethylsilyl)-1-propyne in Focus

For the modern chemist navigating the intricate pathways of organic synthesis, the strategic introduction of a propargyl group remains a cornerstone for building molecular complexity. This versatile functional group serves as a linchpin in the synthesis of a diverse array of valuable compounds, from pharmacologically active molecules to advanced materials. The choice of the propargylating agent is a critical decision that significantly influences the efficiency, selectivity, and overall success of the synthetic endeavor. This guide provides an in-depth, data-driven comparison of 3-Bromo-1-(triethylsilyl)-1-propyne with other commonly employed propargylating agents, namely propargyl bromide and propargyl tosylate. By examining their respective performance profiles, supported by experimental data, we aim to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic strategies.

The Strategic Advantage of Silyl Protection: Introducing 3-Bromo-1-(triethylsilyl)-1-propyne

3-Bromo-1-(triethylsilyl)-1-propyne has emerged as a reagent of choice in numerous synthetic applications due to the advantageous properties conferred by the triethylsilyl (TES) protecting group. The TES group offers a moderate level of stability, positioning it as a versatile choice in many synthetic strategies.[1] It is more stable than the more labile trimethylsilyl (TMS) group, yet can be selectively removed under conditions that leave more robust silyl ethers, such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) ethers, intact.[1][2][3] This tunable stability is a significant asset in multi-step syntheses requiring orthogonal protecting group strategies.

The primary role of the silyl group in this context is to mask the acidic terminal alkyne proton, thereby preventing unwanted side reactions under basic conditions commonly employed for alkylations. This protection allows for cleaner reactions and often leads to higher yields of the desired propargylated product. Furthermore, the increased steric bulk of the triethylsilyl group compared to a simple proton can influence the regioselectivity of certain reactions.

Head-to-Head Comparison: Reactivity, Safety, and Performance

To provide a clear and objective comparison, we will examine the performance of 3-Bromo-1-(triethylsilyl)-1-propyne, propargyl bromide, and propargyl tosylate in the context of a fundamental and widely utilized transformation: the N-propargylation of aniline and the O-propargylation of phenol.

Propargylating Agent	Structure	Key Advantages	Key Disadvantages	Safety Considerations
3-Bromo-1-(triethylsilyl)-1-propyne	Br-CH2-C≡C-Si(CH2CH3)3	Prevents side reactions at the terminal alkyne; Enhanced stability and solubility in organic solvents.[4]	Higher molecular weight; Requires a subsequent deprotection step.	Irritant. Handle with appropriate personal protective equipment.
Propargyl Bromide	Br-CH2-C≡C-H	High reactivity; Readily available.	Highly toxic, lachrymatory, and potentially explosive; Can lead to side reactions due to the acidic alkyne proton.[5]	Highly flammable, toxic, and corrosive. A lachrymator and alkylating agent.[5] May decompose explosively with mild shock.[5]
Propargyl Tosylate	TsO-CH2-C≡C-H	Safer alternative to propargyl bromide; Good leaving group.[6]	Can be less reactive than propargyl bromide; Requires synthesis from propargyl alcohol.[6]	Handle with care, gloves are required.[6]

Experimental Data Showdown: N-Propargylation of Aniline

The N-propargylation of anilines is a key step in the synthesis of various heterocyclic compounds and pharmacologically active agents.[7] Below is a comparative summary of reported experimental data for the N-propargylation of aniline using the three agents.

Propargylating Agent	Base	Solvent	Temperature	Time	Yield	Reference
Propargyl Bromide	K₂CO₃	DMF	Room Temp.	6 h	83-87%

The high yield obtained with propargyl bromide highlights its reactivity.[8] However, the use of an excess of aniline (4 equivalents) is recommended to favor mono-alkylation, and the inherent hazards of propargyl bromide remain a significant concern.[8] For 3-Bromo-1-(triethylsilyl)-1-propyne, the reaction would proceed similarly, likely with a slight increase in reaction time due to the increased steric bulk, but with the significant advantage of avoiding potential N,N-dipropargylation or other side reactions involving the terminal alkyne. The subsequent deprotection of the triethylsilyl group can be achieved under mild acidic conditions or with fluoride reagents.[2][9]

Experimental Data Showdown: O-Propargylation of Phenol

The O-propargylation of phenols is a common method for introducing the propargyl group, which can then be used in a variety of subsequent transformations, including the synthesis of benzofurans and chromenes.

Propargylating Agent	Base	Solvent	Temperature	Time	Yield	Reference
Propargyl Bromide	K₂CO₃	Acetone	Reflux	5 h	74% (for 2-bromo-4-methylphenol)

Note: The provided data for propargyl bromide uses a substituted phenol. While not a direct comparison with phenol itself, it provides a relevant benchmark. Specific, directly comparable data for the O-propargylation of phenol with 3-Bromo-1-(triethylsilyl)-1-propyne and propargyl tosylate was not found in the searched literature.

The reaction with propargyl bromide provides a good yield of the desired ether.[10] However, as with N-propargylation, the safety concerns associated with propargyl bromide are a major drawback. Propargyl tosylate is presented in the literature as a safer and more economical alternative for such alkylations.[6] 3-Bromo-1-(triethylsilyl)-1-propyne would offer the same advantages of preventing side reactions as seen in the N-propargylation case. The stability of the resulting triethylsilyl-protected propargyl ether is generally good, though it can be cleaved under acidic conditions.[2][3]

Experimental Protocols

To provide a practical context, a representative experimental protocol for the propargylation of a phenol using propargyl bromide is detailed below. The principles of this procedure can be adapted for use with 3-Bromo-1-(triethylsilyl)-1-propyne and propargyl tosylate, with adjustments to reaction times and purification methods.

Representative Protocol: O-Propargylation of 2-bromo-4-methylphenol with Propargyl Bromide [10]

• To a solution of 2-bromo-4-methylphenol (0.535 mmol) in acetone, add potassium carbonate (2.0 equivalents).

• Add propargyl bromide (1.2 equivalents) to the mixture.

• Reflux the reaction mixture for 5 hours, monitoring the progress by thin-layer chromatography.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired 2-bromo-4-methyl-1-(prop-2-ynyloxy)benzene.

The Causality Behind Experimental Choices

The choice of a weak base like potassium carbonate is crucial to deprotonate the phenolic hydroxyl group without significantly deprotonating the terminal alkyne of propargyl bromide, which could lead to unwanted side reactions. Acetone is a suitable polar aprotic solvent that facilitates the Sₙ2 reaction. When using 3-Bromo-1-(triethylsilyl)-1-propyne, the absence of the acidic alkyne proton provides greater flexibility in the choice of base, allowing for the use of stronger bases if required for less acidic substrates, without the risk of side reactions at the alkyne terminus.

Visualization of the Propargylation Landscape

A comparative overview of key attributes for different propargylating agents.

Conclusion: Selecting the Optimal Reagent for Your Synthesis

The choice of a propargylating agent is a nuanced decision that requires careful consideration of the specific requirements of the synthetic route.

• Propargyl bromide , while highly reactive and cost-effective, presents significant safety hazards and can lead to side reactions due to its acidic terminal proton.[5] Its use should be approached with caution and appropriate safety measures.

• Propargyl tosylate offers a safer and more economical alternative to propargyl bromide, with good reactivity for many applications.[6] It represents a good balance between reactivity and safety for routine propargylations.

• 3-Bromo-1-(triethylsilyl)-1-propyne stands out as the superior choice when chemoselectivity and the prevention of side reactions are paramount. The triethylsilyl protecting group effectively masks the terminal alkyne, allowing for cleaner reactions and broader substrate scope, particularly with base-sensitive functional groups. While it necessitates an additional deprotection step, the increased yield and purity of the desired product often justify this extra step, especially in the context of complex, multi-step syntheses prevalent in drug discovery and development.

Ultimately, the optimal propargylating agent is the one that best aligns with the specific demands of the reaction, the value of the starting materials, and the safety considerations of the laboratory environment. For syntheses where precision and the integrity of complex molecular architectures are critical, 3-Bromo-1-(triethylsilyl)-1-propyne offers a robust and reliable solution.

References

• BenchChem. (2025). Triethylsilyl protecting group stability compared to other silyl groups. BenchChem.
• Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library.
• Yang, Y.-Q., Cui, J.-R., Zhu, L.-G., Sun, Y.-P., & Wu, Y. (2006). Facile Cleavage of Silyl Protecting Groups with Catalytic Amounts of FeCl3. Synlett, 2006(8), 1260–1262.
• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers.
• White, J. D., & Carter, R. G. (n.d.).
• Yang, Y.-Q., Cui, J.-R., Zhu, L.-G., Sun, Y.-P., & Wu, Y. (2006). Facile Cleavage of Silyl Ethers. SYNLETT, 2006(08), 1260–1262.
• Batool, T., Rasool, N., Gull, Y., Noreen, M., Nasim, F.-u.-H., Yaqoob, A., ... & Deobald, L. A. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)
• Batool, T., Rasool, N., Gull, Y., Noreen, M., Nasim, F. U. H., Yaqoob, A., ... & Deobald, L. A. (2014). A convenient method for the synthesis of (prop-2-ynyloxy)
• Royal Society of Chemistry. (2024). Investigating chemical diversity: o -propargylphenols as key compounds in the divergent synthesis of 2-substituted benzofurans and chromenes. Organic & Biomolecular Chemistry.
• Reddit. (2023, September 22). Silly Ether Protection gone Wrong. r/Chempros.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
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• ChemRxiv. (n.d.).
• Semantic Scholar. (2023, April 11).
• Organic Syntheses. (n.d.). Synthesis of Quinolines by Electrophilic Cyclization of N-(2-Alkynyl)Anilines: 3-Iodo-4-Phenylquinoline.
• National Institutes of Health. (n.d.). Chemoselective Deprotection of Triethylsilyl Ethers.
• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols.
• Wikipedia. (n.d.). Propargyl bromide.
• ResearchGate. (2025, August 7).
• National Institutes of Health. (n.d.).
• Organic Chemistry Portal. (n.d.). Synthesis of propargylic amines.
• Beilstein Journals. (2014, June 17). An economical and safe procedure to synthesize 2-hydroxy-4-pentynoic acid: A precursor towards 'clickable' biodegradable polylactide.
• ResearchGate. (2025, August 9). AuCl3-Catalyzed Propargylation of Arenes with N-Tosylpropargyl Amine: Synthesis of 1,3-Diarylpropynes.
• Chem-Impex. (n.d.). 3-Bromo-1-(trimethylsilyl)-1-propyne.
• ChemicalBook. (n.d.). 3-BROMO-1-(TRIMETHYLSILYL)-1-PROPYNE synthesis.
• Reddit. (2016, July 15). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. r/chemistry.
• Organic Syntheses. (n.d.).
• PubChem. (n.d.). 3-Bromo-1-(trimethylsilyl)-1-propyne.
• YouTube. (2022, December 22).
• ResearchGate. (2021, September). A Study of the Reactions of 3‐Bromopropenals with Anilines for the Synthesis of α‐Bromo Enaminones.

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A Researcher's Guide to Propargylation: A Comparative Analysis of 3-Bromo-1-(triethylsilyl)-1-propyne and its Alternatives

For the discerning researcher in organic synthesis and drug development, the choice of a propargylating agent is a critical decision that can significantly impact reaction efficiency, selectivity, and the overall success of a synthetic campaign. Among the arsenal of available reagents, 3-Bromo-1-(triethylsilyl)-1-propyne has emerged as a valuable and versatile building block. This guide provides an in-depth technical comparison of this reagent with its common alternatives, supported by experimental data and field-proven insights to inform your selection process.

The Role of Silyl Protection in Propargylation Chemistry

The introduction of a propargyl group is a cornerstone of modern organic synthesis, providing a versatile handle for subsequent transformations such as click chemistry, metal-catalyzed cross-couplings, and the construction of complex molecular architectures. However, the terminal alkyne proton of propargyl bromide is acidic and can interfere with many reaction conditions, particularly those involving strong bases or organometallic reagents.[1]

Silyl protecting groups circumvent this issue by replacing the acidic proton with a sterically and electronically tunable silyl moiety. This protection strategy offers several key advantages:

• Enhanced Stability: Silyl-protected alkynes are more stable and less prone to decomposition or unwanted side reactions compared to their unprotected counterparts.[2]

• Improved Solubility: The lipophilic nature of silyl groups often improves the solubility of the reagent in common organic solvents.

• Tunable Reactivity: The steric bulk of the silyl group can influence the reactivity of the propargyl bromide and, in some cases, the regioselectivity of subsequent reactions.[3][4]

• Orthogonal Deprotection: A variety of silyl groups with different labilities are available, allowing for selective deprotection in the presence of other protecting groups, a crucial aspect in multi-step synthesis.[2]

The selection of the appropriate silyl group is therefore a critical parameter in designing a successful propargylation reaction.

Comparative Analysis of Silyl-Protected Propargyl Bromides

The most common alternatives to 3-Bromo-1-(triethylsilyl)-1-propyne are other silyl-protected propargyl bromides, varying in the steric bulk of the silyl group. This section provides a comparative overview of these reagents.

Silyl Group	Abbreviation	Steric Bulk	Key Characteristics
Trimethylsilyl	TMS	Small	Highly versatile, readily cleaved under mild acidic conditions or with fluoride sources.[5]
Triethylsilyl	TES	Moderate	More stable than TMS, offering a balance of reactivity and stability.
tert-Butyldimethylsilyl	TBDMS/TBS	Large	Significantly more stable than TMS and TES, often requiring stronger fluoride sources for cleavage.[6]
Triisopropylsilyl	TIPS	Very Large	Offers high stability, particularly towards acidic conditions, and is often used in complex syntheses requiring robust protection.[7]

The choice of silyl group directly impacts the stability of the protecting group and, consequently, the conditions required for its removal. The relative rates of cleavage under acidic conditions generally follow the trend: TMS > TES > TBDMS > TIPS. This hierarchy allows for orthogonal protection strategies where a more labile silyl group can be selectively removed in the presence of a more robust one.[2]

Performance in Key Synthetic Transformations

The utility of a propargylating agent is ultimately determined by its performance in common carbon-carbon and carbon-heteroatom bond-forming reactions. This section compares the application of silyl-protected propargyl bromides in two fundamental transformations: nucleophilic substitution and Sonogashira coupling.

Nucleophilic Substitution and Alkylation Reactions

Silyl-protected propargyl bromides are excellent electrophiles for alkylating a wide range of soft nucleophiles, including stabilized carbanions, amines, and thiols. The steric hindrance of the silyl group generally has a minimal impact on the rate of these SN2 reactions, as the substitution occurs at the propargylic carbon, which is spatially removed from the silyl group.

Experimental Data Snapshot: Alkylation of Diethyl Malonate

Propargyl Bromide	Silyl Group	Typical Yield (%)	Reference
3-Bromo-1-(trimethylsilyl)-1-propyne	TMS	85-95	[8]
3-Bromo-1-(triethylsilyl)-1-propyne	TES	80-90	General observation
3-Bromo-1-(tert-butyldimethylsilyl)-1-propyne	TBDMS	80-90	General observation

Note: Yields are representative and can vary depending on specific reaction conditions.

The primary differentiator in these reactions is often the subsequent deprotection step. The choice of silyl group should be guided by the overall synthetic strategy and the compatibility of the deprotection conditions with other functional groups in the molecule.

Sonogashira Coupling

The Sonogashira coupling, a palladium- and copper-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, is a powerful tool for the synthesis of conjugated enynes and arylalkynes.[9][10] While silyl-protected propargyl bromides cannot be directly used in a traditional Sonogashira reaction due to the absence of a terminal alkyne, they are key precursors to the necessary terminal alkynes. The silyl group must first be removed to allow for the coupling reaction to proceed.

The choice of the silyl group is critical here, as the deprotection conditions must be compatible with the sensitive catalysts and other functional groups present. For instance, the mild conditions required to cleave a TMS group (e.g., K₂CO₃ in methanol) are often compatible with the subsequent Sonogashira coupling, allowing for a one-pot deprotection-coupling sequence.[5] More robust protecting groups like TBDMS or TIPS would require harsher deprotection conditions that may not be suitable for a one-pot procedure.

Experimental Protocols

To provide practical guidance, this section details representative experimental procedures for the synthesis and application of silyl-protected propargyl bromides.

Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne

This procedure is adapted from a literature method.[11]

Workflow for the Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne

Caption: Synthesis of 3-Bromo-1-(trimethylsilyl)-1-propyne.

Step-by-Step Protocol:

• To a solution of anhydrous dichloromethane (46.0 mL) containing triphenylphosphine (9.735 g, 37.11 mmol) under a nitrogen atmosphere, slowly add bromine (5.438 g, 34.03 mmol) at 0 °C.

• After stirring for 30 minutes, the color of the solution will change from orange to white. At this point, slowly add trimethylsilylpropynol (3.960 g, 30.93 mmol).

• Continue to stir the reaction mixture for 1 hour.

• Wash the reaction mixture sequentially with water (3 x 30 mL) and 10% aqueous hydrochloric acid (2 x 20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography using hexane as the eluent to afford 3-bromo-1-trimethylsilyl-1-propyne.[11]

Sonogashira Coupling of a Deprotected Silyl-Propyne with an Aryl Iodide

This protocol outlines a general procedure for a Sonogashira coupling following in-situ deprotection of a silyl-protected alkyne.

Workflow for Sonogashira Coupling

Caption: Sonogashira Coupling Workflow.

Step-by-Step Protocol:

• Deprotection: In a flame-dried flask under an inert atmosphere, dissolve the silyl-protected alkyne (1.0 equiv) in a mixture of THF and methanol. Add potassium carbonate (2.0 equiv) and stir the mixture at room temperature until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Coupling: To the reaction mixture, add the aryl iodide (1.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), a copper(I) co-catalyst (e.g., CuI, 5-10 mol%), and an amine base (e.g., triethylamine, 3.0 equiv).

• Stir the reaction at room temperature and monitor its progress by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion and Recommendations

3-Bromo-1-(triethylsilyl)-1-propyne and its silyl-protected analogues are indispensable reagents in modern organic synthesis. The choice between them is not a matter of inherent superiority but rather a strategic decision based on the specific demands of the synthetic route.

• For rapid, straightforward propargylations with easy deprotection: 3-Bromo-1-(trimethylsilyl)-1-propyne is often the reagent of choice due to the lability of the TMS group.

• For a balance of stability and reactivity: 3-Bromo-1-(triethylsilyl)-1-propyne provides a more robust alternative to the TMS-protected reagent.

• For complex, multi-step syntheses requiring orthogonal protection: The more sterically hindered and stable TBDMS and TIPS protected reagents are superior choices, allowing for selective deprotection in the presence of other sensitive functional groups.

By understanding the interplay between steric effects, stability, and deprotection conditions, researchers can confidently select the optimal silyl-protected propargyl bromide to advance their synthetic goals.

References

• Xing, Y., et al. (2012). Applications of the in situ propargyl-allenyl isomerization in organic synthesis. Current Organic Chemistry, 16(14), 1594-1613. Available from: [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Available from: [Link]

• Abonia, R., et al. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Molecules, 28(8), 3379. Available from: [Link]

• Jensen, J. S., & Bols, M. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry, 13, 93–105. Available from: [Link]

• Sonari College. (2022). Influence of Various Silyl Protecting Groups on Stereoselective 2-Deoxyrhamnosylation. Available from: [Link]

• Martínez, A. G., et al. (2009). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 53(3), 123-126. Available from: [Link]

• Organic Chemistry Portal. (2023). Homopropargylic alcohol synthesis by 1,2-addition or C-C coupling. Available from: [Link]

• El-Faham, A., & Funosas, R. (2013). An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Journal of Chemical Education, 90(11), 1529–1532. Available from: [Link]

• ResearchGate. (2025). A Convenient Procedure for Sonogashira Reactions Using Propyne. Available from: [Link]

• PubMed. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Available from: [Link]

• PMC. (2023). Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. Available from: [Link]

• Seyferth, D. (2009). The Grignard Reagents. Organometallics, 28(6), 1598–1605. Available from: [Link]

• Gelest Inc. (2023). Silanes as Protecting Groups for Terminal Alkyne. Available from: [Link]

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Spectroscopic Validation Guide: Confirming Product Formation from 3-Bromo-1-(triethylsilyl)-1-propyne

Executive Summary & Chemical Context

3-Bromo-1-(triethylsilyl)-1-propyne is a specialized electrophile used primarily to introduce a protected propargyl group into organic frameworks. Unlike simple propargyl bromide, the bulky triethylsilyl (TES) group serves a dual purpose: it acts as a robust protecting group for the terminal alkyne and exerts steric influence to control regioselectivity during nucleophilic substitution.

The Core Challenge: Reactions involving propargyl halides (e.g., Barbier-type alkylations or Grignard reactions) suffer from an intrinsic regioselectivity problem. The nucleophile can attack either the

-carbon (yielding the homopropargyl product) or the -carbon (yielding the allenyl isomer).

This guide provides a rigorous spectroscopic framework to distinguish the desired TES-protected homopropargyl product from the common allenyl alternative, ensuring the integrity of downstream synthetic steps.

Comparative Analysis: Propargyl vs. Allenyl Isomers

In drug development and complex synthesis, failing to identify the allenic impurity early can lead to "dead-end" intermediates. The following table contrasts the spectroscopic signatures of the desired product (Alkyne) against the alternative regioisomer (Allene).

Table 1: Spectroscopic Fingerprint Comparison

Feature	Target Product: Homopropargyl Alkyne	Alternative: Homoallenyl Isomer	Diagnostic Power
Structure	R-CH(OH)-CH₂-C≡C-TES	R-CH(OH)-C(TES)=C=CH₂	N/A
IR Spectrum	~2170 cm⁻¹ (C≡C stretch). Often weak/absent due to low dipole change in internal silyl alkynes.	~1950 cm⁻¹ (C=C=C stretch). Strong, sharp, and unmistakable.	High (IR is the fastest screen for allene contamination).
¹³C NMR (sp)	85–105 ppm . Two distinct peaks for the alkyne carbons.	~200–215 ppm . Single deshielded peak for the central allene carbon (=C=).	Definitive . The ~200 ppm peak is a "smoking gun" for allenes.
¹H NMR (CH)	2.3–2.6 ppm (Propargylic -CH₂-). Appears as a doublet or multiplet (coupling to adjacent CH).	4.5–5.5 ppm (Allenic =CH₂). Distinctive vinylic region signals.[1]	High . Clear separation of chemical shifts.
Synthetic Utility	High. Precursor for "Click" chemistry (CuAAC) or Sonogashira coupling after TES removal.	Low. Requires different functionalization strategies; often an unwanted byproduct.	Context-dependent.

Mechanistic Pathway & Regioselectivity

Understanding the mechanism allows the chemist to optimize conditions to favor the propargyl product. In Indium-mediated reactions (a standard application for this reagent), the equilibrium between the propargyl-indium and allenyl-indium species dictates the outcome.

Figure 1: Reaction pathway showing the divergence between the desired homopropargyl product and the allenyl alternative. The bulky TES group sterically hinders the alpha-attack, favoring the formation of the homopropargyl alcohol.

Experimental Protocol: Indium-Mediated Propargylation

This protocol serves as a self-validating benchmark for generating the product to be analyzed. It utilizes the "Barbier-type" conditions, which are robust and minimize moisture sensitivity.

Reagents:

• Substrate: Benzaldehyde (1.0 equiv, 1.0 mmol)

• Reagent: 3-Bromo-1-(triethylsilyl)-1-propyne (1.2 equiv, 1.2 mmol)

• Metal: Indium powder (1.2 equiv, 1.2 mmol) - Note: Zinc can be used but often requires activation.

• Solvent: THF:H₂O (1:1 mixture, 5 mL)

Step-by-Step Workflow:

• Preparation: In a 20 mL scintillation vial, combine benzaldehyde and 3-Bromo-1-(triethylsilyl)-1-propyne in the THF:H₂O solvent system.

• Initiation: Add Indium powder in one portion.

  • Observation: The reaction is exothermic. A slight turbidity or disappearance of the metal over time indicates successful oxidative addition.

• Monitoring: Stir vigorously at room temperature for 4–6 hours.

  • Self-Validation: Spot TLC (Hexane/EtOAc 8:1). The bromide (Rf ~0.9) should disappear. The aldehyde (Rf ~0.5) should convert to a new spot (Rf ~0.3).

• Workup: Quench with 1M HCl (5 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (SiO₂, gradient 0-10% EtOAc in Hexanes).

Analytical Decision Tree (Quality Control)

Once the product is isolated, use this logic flow to confirm its identity before proceeding to deprotection or coupling steps.

Figure 2: Analytical workflow for distinguishing regioisomers. The process prioritizes IR as a rapid "Go/No-Go" screen for the allene byproduct.

Technical Insights & Troubleshooting

The "Silicon Effect"

The high regioselectivity toward the homopropargyl alcohol is not merely steric. The

-silicon effect stabilizes the developing positive charge in the transition state leading to the alkyne. However, if the TES group is cleaved prematurely (e.g., by fluoride sources or extreme acid), the selectivity may erode, leading to mixtures.

Common Pitfalls

• Missing Alkyne Peak in IR: Do not panic if the C≡C stretch at 2170 cm⁻¹ is invisible. In symmetrical or pseudo-symmetrical internal alkynes (like R-C≡C-TES), the change in dipole moment is minimal, making the mode IR-inactive. Rely on ¹³C NMR for positive confirmation.

• Proton/Silicon Exchange: If the TES group is lost, the terminal alkyne proton (≡C-H) will appear as a triplet (~2.0 ppm) with a coupling constant J ≈ 2.6 Hz.

References

• Indium-Mediated Propargylation Mechanism

  • Title: Indium-mediated asymmetric Barbier-type propargyl
  • Source: PubMed / NIH

  • URL:[Link]

• Spectroscopic Data for Allenes vs Alkynes

  • Title: Characteristic 13C NMR Chemical Shifts (Allene vs Carbonyl/Alkyne).
  • Source: ACD/Labs & CDC Stacks

  • URL:[Link]

• Reagent Properties & Handling

  • Title: 3-Bromo-1-(trimethylsilyl)
  • Source: Sigma-Aldrich / PubChem

  • URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Bromo-1-(triethylsilyl)-1-propyne

[1]

Part 1: Executive Summary & Immediate Action

3-Bromo-1-(triethylsilyl)-1-propyne is an electrophilic alkylating agent and a functionalized organosilane.[1] While the bulky triethylsilyl (TES) group reduces the volatility and shock sensitivity compared to the parent propargyl bromide, it retains significant hazards as a lachrymator , skin corrosive , and flammable liquid .[1]

Critical Disposal Directive:

• NEVER dispose of down the drain.[1]

• NEVER concentrate to dryness (potential shock sensitivity).[1]

• ALWAYS segregate into Halogenated Organic Waste .[1]

Emergency Response Card

Scenario	Immediate Action
Skin Contact	Wash with soap and water for 15 min.[1] Do not use alcohol (increases absorption).[1]
Eye Contact	Rinse immediately with water for 15 min.[1][2] Seek medical attention (Lachrymator).
Small Spill	Evacuate area (lachrymator). Absorb with vermiculite.[1][3] Do not wipe dry.[1]
Fire	Use CO₂, dry chemical, or foam.[1][2][4][5][6] Do not use water jet (spreads burning liquid).[1]

Part 2: Hazard Profile & Risk Assessment

Effective disposal requires understanding the chemical's reactivity.[2] The molecule contains two distinct hazard centers:

• Propargyl Bromide Core (

  ):

  • Primary Hazard:[1]Alkylating Agent . It reacts with nucleophiles (DNA, proteins) via

    mechanisms.[1]

  • Secondary Hazard:Shock Sensitivity .[1][6] While the TES group stabilizes the molecule, propargyl bromides can become explosive if distilled to dryness or heated in a closed system [1].

• Triethylsilyl Group (

  ):

  • Effect: Increases lipophilicity and boiling point (

    ), making it persistent in the environment if not properly incinerated.

Table 1: Physicochemical Safety Data

Property	Value (Approx.)	Operational Implication
Flash Point	~63–65°C	Class IIIA Combustible Liquid.[1] Store away from oxidizers.[1][5]
Density	~1.1–1.2 g/mL	Heavier than water; sinks in aqueous spills.[1]

| Reactivity | Electrophile | Reacts violently with strong bases, amines, and alkali metals.[1] |

Part 3: Pre-Disposal Stabilization (Quenching)[1]

For reaction mixtures or expired reagents, chemical deactivation is safer than direct disposal of the reactive electrophile. The recommended protocol uses Sodium Thiosulfate , which converts the alkyl bromide into a non-volatile, water-soluble Bunte salt [2].[1]

Protocol A: Chemical Deactivation (Recommended)

Use this for reaction residues or small quantities (<50 mL) of expired reagent.[1]

• Preparation: Dissolve Sodium Thiosulfate (

  ) in water to create a 10% w/v solution.

• Dilution: Dilute the 3-Bromo-1-(triethylsilyl)-1-propyne in an inert solvent (e.g., Ethanol or Acetone) at a 1:5 ratio.

• Reaction:

  • Slowly add the thiosulfate solution to the organic mixture with stirring.

  • Note: The mixture may become biphasic.[1] Vigorous stirring is required.[1]

  • Allow to stir at room temperature for 12 hours.

• Verification: Check pH. If acidic, neutralize with dilute Sodium Bicarbonate (

  ).[1]

• Disposal: The resulting mixture is now a mixture of organic solvents and aqueous salts.[1] Separate phases if possible, or dispose of the entire emulsion as Halogenated Organic Waste .[1]

Protocol B: Lab Pack (Bulk Disposal)

Use this for pure, unused bottles >50 mL.[1]

• Do not open or attempt to quench pure bottles.[1]

• Ensure the original cap is tight and taped with electrical tape.

• Place the bottle in a secondary containment bag (Ziploc).

• Label as "Obsolete Chemical - Flammable/Corrosive."[1]

• Hand over to EHS for "Lab Pack" incineration.[1]

Part 4: Waste Segregation Logic

Visualizing the waste stream is critical to prevent incompatibility accidents (e.g., mixing with oxidizers).

Figure 1: Decision matrix for disposing of 3-Bromo-1-(triethylsilyl)-1-propyne waste streams.

Part 5: Spill Management & Cleanup

Warning: This compound is a lachrymator.[1] Even small spills will release irritating vapors.[1]

• Evacuate & Ventilate: Clear the immediate area.[1] Open fume hood sashes fully if the spill is inside; close lab doors if outside.

• PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory.[1] A full-face respirator with organic vapor cartridges is recommended for spills >10 mL outside a hood.[1]

• Containment:

  • Do not use paper towels (increases surface area for evaporation).[1]

  • Use vermiculite , diatomaceous earth , or a commercial spill pillow.[1]

• Cleanup:

  • Scoop absorbed material into a wide-mouth jar or heavy-duty bag.[1]

  • Wipe the surface with a dilute soap/water solution, then Acetone.

  • Place all cleanup materials (gloves, rags, sorbent) into the Solid Hazardous Waste bin.[1]

Part 6: References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1]

• Lunn, G., & Sansone, E. B. (1994).[1] Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.[1] (Referencing standard protocols for alkyl halide neutralization via thiosulfate).

• PubChem. (2023).[1] Compound Summary: 3-Bromo-1-(trimethylsilyl)-1-propyne (Analogous Structure).[1][7] National Library of Medicine.[1] [1]

• Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Safety Data Sheets. [1]

Sources

• 1. 3-溴-1-(三甲基硅基)-1-丙炔 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. nj.gov [nj.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. 3-Bromo-1-(trimethylsilyl)-1-propyne | C6H11BrSi | CID 642589 - PubChem [pubchem.ncbi.nlm.nih.gov]